(Z)-3-Iodoacrylic acid

• CAS: 6214-35-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to (Z)-3-Iodoacrylic Acid (CAS: 6214-35-3): Properties, Synthesis, and Applications in Modern Chemistry

This guide provides an in-depth exploration of (Z)-3-iodoacrylic acid, a halogenated carboxylic acid that serves as a pivotal building block in contemporary organic and medicinal chemistry. We will delve into its fundamental properties, stereoselective synthesis, reactivity, and its significant role in the construction of complex molecular architectures, particularly those relevant to drug discovery and development. This document is intended for researchers, chemists, and professionals in the pharmaceutical sciences who require a technical understanding of this versatile reagent.

Part 1: Core Physicochemical and Spectroscopic Profile

(Z)-3-Iodoacrylic acid, systematically named (2Z)-3-iodo-2-propenoic acid, is a solid organic compound whose utility is defined by the unique interplay of its three functional groups: a carboxylic acid, an alkene, and a vinyl iodide. The cis or 'Z' configuration of the double bond is a critical stereochemical feature that dictates its reactivity and synthetic applications.

Key Properties Summary

A summary of the essential physicochemical properties of (Z)-3-iodoacrylic acid is presented below for quick reference.

Property	Value	Source(s)
CAS Number	6214-35-3	[1][2]
Molecular Formula	C₃H₃IO₂	[2][3]
Molecular Weight	197.96 g/mol	[3][4][5]
Appearance	Solid	[2]
Melting Point	65-68 °C	[3]
Purity	Typically >95%	[1][2]
Synonyms	(2Z)-3-Iodo-2-propenoic acid, cis-3-Iodoacrylic acid	[2][6]
Storage	2-8°C, sealed, dry, and protected from light	[7]

Spectroscopic Signature for Structural Verification

Confirmation of the structure and, crucially, the Z-stereochemistry, relies on a combination of standard spectroscopic techniques. The data from these analyses provide a definitive fingerprint for the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : In ¹H NMR, the vinyl protons exhibit a characteristic coupling constant (J) that is smaller for the cis configuration (typically < 10 Hz) compared to the trans isomer. The ¹³C NMR spectrum will show distinct signals for the carboxyl carbon, and the two sp² hybridized carbons of the alkene. Spectral data can be found in databases like PubChem and ChemicalBook.[4][8]

• Mass Spectrometry (MS) : GC-MS analysis reveals a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns, including the loss of iodine and the carboxyl group.[4]

• Infrared (IR) Spectroscopy : The IR spectrum displays prominent absorption bands for the O-H stretch of the carboxylic acid, the C=O (carbonyl) stretch at approximately 1700 cm⁻¹, and the C=C alkene stretch.[4][7]

Part 2: Synthesis and Stereochemical Integrity

The synthesis of (Z)-3-iodoacrylic acid is a lesson in reaction control. The desired Z-isomer is the product of kinetic control, while the E-isomer is the more thermodynamically stable product.[9] Therefore, reaction conditions must be carefully managed to prevent isomerization.

Primary Synthetic Route: Hydroiodination of Propiolic Acid

The most direct method for synthesizing 3-iodoacrylic acids is the reaction of propiolic acid with hydroiodic acid (HI).[9] This method is valued for its atom economy.

Protocol: Synthesis via Hydroiodination

• Reaction Setup: In a well-ventilated fume hood, cool a solution of propiolic acid in a suitable organic solvent (e.g., glacial acetic acid) in an ice bath.

• Reagent Addition: Slowly add a stoichiometric amount of hydroiodic acid (HI) to the cooled solution with continuous stirring. The exothermicity of the reaction must be managed to maintain a low temperature.

• Kinetic Control: The key to maximizing the yield of the (Z)-isomer is to run the reaction at low temperatures and for a limited duration. The syn-addition of HI across the alkyne triple bond occurs faster, leading to the Z-product.

• Workup and Isolation: Quench the reaction with cold water and extract the product into an organic solvent like diethyl ether. Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization to yield the (Z)-3-iodoacrylic acid.

Causality of Stereoselectivity: The formation of the Z-isomer as the initial major product is a classic example of kinetic versus thermodynamic control. While the E-isomer is more stable due to reduced steric hindrance, the activation energy for its formation is higher. By keeping the reaction conditions mild (low temperature), the reaction is halted at the kinetically favored Z-product before it can equilibrate to the E-isomer.[9]

Caption: Kinetic vs. Thermodynamic Control in Synthesis.

Isomerization: A Critical Consideration

The stereochemical purity of (Z)-3-iodoacrylic acid is paramount for its use in stereospecific reactions. Researchers must be aware that thermal stress, photochemical conditions (exposure to UV light), or the presence of certain catalysts can promote isomerization to the more stable (E)-isomer.[9] Therefore, storage in a cool, dark place is essential, and synthetic steps should be designed to avoid harsh conditions.

Part 3: Chemical Reactivity and Synthetic Applications

The power of (Z)-3-iodoacrylic acid as a synthetic tool stems from its trifunctional nature, which imparts both electrophilic and nucleophilic characteristics.[9]

• Electrophilic Sites: The vinyl iodide is highly susceptible to metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the facile introduction of new carbon-carbon or carbon-heteroatom bonds. The alkene itself is part of an α,β-unsaturated system, making it an electrophile for conjugate addition reactions.

• Nucleophilic Site: The carboxylic acid group, particularly when deprotonated to a carboxylate, acts as a nucleophile. This enables its participation in esterifications, amide bond formations, and intramolecular cyclizations.[9]

Application Showcase: Heterocycle Synthesis

This dual reactivity makes (Z)-3-iodoacrylic acid an ideal precursor for constructing complex heterocyclic frameworks, which are core structures in many pharmaceuticals.[9]

• Palladium-Catalyzed Synthesis of Protoanemonin: It serves as a key starting material in a one-pot synthesis of protoanemonin, a natural furanone known for its cytotoxic properties. This transformation leverages palladium catalysis to form the core lactone structure.[9]

• Copper-Mediated Cascade Synthesis: The compound is instrumental in the Cu(I)-mediated cascade synthesis of indole and lactam-based heterocycles. These reactions often proceed through a sequence of coupling and cyclization steps, efficiently building molecular complexity from a simple starting material.[9]

Caption: General workflow for heterocyclic synthesis.

Part 4: Relevance in Drug Discovery

For drug development professionals, (Z)-3-iodoacrylic acid is not just a reagent but a strategic tool. Its ability to participate in a wide array of coupling reactions makes it invaluable for creating libraries of diverse molecules for Structure-Activity Relationship (SAR) studies.[9] By systematically modifying the groups attached to the acrylic acid scaffold, medicinal chemists can efficiently probe the chemical space around a pharmacophore to optimize potency, selectivity, and pharmacokinetic properties.

Furthermore, the isomeric compound, (E)-3-iodoacrylic acid, has been successfully used in the development of radiotracers for Positron Emission Tomography (PET), highlighting the utility of this chemical class in creating advanced diagnostic tools.[7] This precedent suggests that the (Z)-isomer could similarly be employed to create novel probes and bioactive compounds.

Part 5: Safety, Handling, and Storage

Trustworthiness through Safety: The safe and effective use of (Z)-3-iodoacrylic acid is non-negotiable. It is a hazardous compound that requires strict adherence to safety protocols.

Hazard Identification

Hazard	Code	Description	Source(s)
Pictogram	GHS05 (Corrosion)
Signal Word	Danger	[10]
Hazard Statement	H314	Causes severe skin burns and eye damage.	[4][9][10]
Hazard Statement	H302/H312/H332	Harmful if swallowed, in contact with skin, or if inhaled.	[4]

Protocol for Safe Handling and Storage

• Engineering Controls: Always handle (Z)-3-iodoacrylic acid inside a certified chemical fume hood to prevent inhalation of dust or vapors.[11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or chemical splash goggles.

• Dispensing: When weighing and dispensing the solid, avoid creating dust. Use appropriate tools and clean any spills immediately.

• Accidental Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[11]

• Storage: Store the compound in a tightly sealed container in a cool (2-8°C), dry, and dark environment to prevent degradation and unwanted Z→E isomerization.[7]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

(Z)-3-Iodoacrylic acid (CAS: 6214-35-3) is a highly versatile and powerful reagent in the arsenal of the modern chemist. Its value is derived from its specific Z-stereochemistry and the orthogonal reactivity of its functional groups. A thorough understanding of its properties, the nuances of its synthesis to maintain stereochemical integrity, and its broad synthetic utility is essential for leveraging its full potential. From the construction of complex natural product analogs to the generation of compound libraries for drug discovery, (Z)-3-iodoacrylic acid will continue to be a key player in advancing chemical and pharmaceutical sciences.

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• SUPPORTING INFORMATION - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

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(Z)-3-Iodoacrylic acid molecular weight

An In-depth Technical Guide to (Z)-3-Iodoacrylic Acid: Properties, Synthesis, and Applications

Abstract

(Z)-3-Iodoacrylic acid is a halogenated organic compound that serves as a highly versatile and valuable building block in modern organic and medicinal chemistry. Its unique trifunctional architecture—comprising a vinyl iodide, an α,β-unsaturated system, and a carboxylic acid—provides a strategic platform for the synthesis of complex molecular frameworks. This guide provides a comprehensive technical overview of (Z)-3-Iodoacrylic acid, with a primary focus on its fundamental properties, stereoselective synthesis, chemical reactivity, and applications in drug discovery and materials science. We will delve into the causality behind experimental choices, present self-validating protocols for its synthesis and handling, and ground all claims in authoritative references to ensure scientific integrity. The precise molecular weight of this compound is a cornerstone of its identity and is foundational for all stoichiometric calculations in synthetic workflows.

Core Physicochemical & Structural Properties

A precise understanding of a reagent's properties is fundamental to its effective application in research and development. The molecular weight, derived from its chemical formula, is the most critical parameter for accurate and reproducible experimental design.

The molecular formula for (Z)-3-Iodoacrylic acid is C₃H₃IO₂.[1][2][3][4][5][6] Based on the atomic weights of its constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Iodine: ~126.90 u, Oxygen: ~15.999 u), the calculated molecular weight is 197.96 g/mol .[1][3][4][5][6] This value is the bedrock for all stoichiometric considerations in reaction planning.

A summary of its key physicochemical properties is presented below for rapid reference.

Property	Value	Source(s)
Molecular Weight	197.96 g/mol	[1][3][4][5]
Molecular Formula	C₃H₃IO₂	[1][2][3][4][6]
IUPAC Name	(2Z)-3-iodoprop-2-enoic acid	[1]
Synonyms	(Z)-3-iodoprop-2-enoic acid, cis-3-Iodoacrylic acid	[1][2][7][8]
CAS Number	6214-35-3	[1][3][9]
Physical Form	White to yellow powder or solid crystals	[2][10]
Melting Point	65-68 °C	[5]
Typical Purity	≥95%	[2][8][10]
Storage Conditions	Store at 2-8°C, sealed, dry, and protected from light	[10][11]

Synthesis and Stereochemical Integrity

The synthetic utility of (Z)-3-Iodoacrylic acid is critically dependent on the stereochemical integrity of its double bond. The Z-configuration is the kinetically favored product in many hydroiodination reactions, but it can isomerize to the more thermodynamically stable (E)-isomer under certain conditions.[9] Understanding and controlling this equilibrium is paramount for successful synthesis.

Synthetic Strategy: Hydroiodination of Propiolic Acid

The most direct and atom-economical approach to synthesizing 3-iodoacrylic acids is the hydroiodination of propiolic acid.[9] The choice of reagents and reaction conditions dictates the stereochemical outcome.

• Kinetic vs. Thermodynamic Control : The formation of the (Z)-isomer is a kinetically controlled process, meaning it forms faster.[9] However, the (E)-isomer is more stable, and if the reaction is allowed to reach equilibrium (e.g., through prolonged reaction times or elevated temperatures), it will become the major product.[9] Therefore, to maximize the yield of the desired (Z)-isomer, reaction conditions must be carefully managed to favor the kinetic product.

Diagram: General Synthesis Workflow

Caption: Functional group analysis of (Z)-3-Iodoacrylic acid's reactivity.

Applications in Drug Discovery & Advanced Synthesis

(Z)-3-Iodoacrylic acid is not merely a laboratory curiosity; it is a key precursor for constructing molecules with significant biological and material relevance.

• Heterocyclic Chemistry : It is extensively used in the Cu(I)-mediated cascade synthesis of indole and lactam-based heterocycles, which form the core scaffolds of numerous pharmaceuticals. [9]* Natural Product Synthesis : A notable application is its use in the one-pot, palladium-catalyzed synthesis of protoanemonin, a natural furanone known for its cytotoxic properties. [9]This demonstrates its utility in accessing biologically active natural products.

• Structure-Activity Relationship (SAR) Studies : For drug development professionals, this compound is an efficient tool for building diverse molecular libraries. Its defined stereochemistry and predictable reactivity allow for systematic modifications to a lead compound, facilitating comprehensive SAR studies. [9]* Radiotracer Development : The isomeric compound, (E)-3-Iodoacrylic acid, has been successfully employed in designing PET probes for neurological targets like the dopamine transporter (DAT), which is critical in Parkinson's disease research. [11]This precedent strongly suggests the potential of the (Z)-isomer as a precursor for novel radiolabeled imaging agents.

Safety, Handling, and Quality Control

Scientific integrity demands not only accurate results but also a commitment to safety. (Z)-3-Iodoacrylic acid is a hazardous substance and must be handled with appropriate precautions.

GHS Hazard Information

The compound is classified as corrosive and can cause severe tissue damage upon contact. [1][9]

Hazard Class	Pictogram	Signal Word	Hazard Statement

| Skin Corrosion/Irritation | GHS05 (Corrosion) | Danger | H314 : Causes severe skin burns and eye damage. [8][10][11]|

Protocol: Safe Handling and Storage

Adherence to a strict handling protocol is a self-validating system for ensuring laboratory safety.

• Engineering Controls: Always handle (Z)-3-Iodoacrylic acid inside a certified chemical fume hood to prevent inhalation of dust or fumes.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and ANSI-approved safety goggles with a face shield.

• Dispensing: Use spark-proof tools for handling the solid. [12]Avoid creating dust. For transfers, weigh the material in a contained manner.

• Spill Response: In case of a spill, cordon off the area. Use an inert absorbent material (e.g., vermiculite, sand) to soak up the spill. Do not use combustible materials. Place the waste in a sealed, labeled container for hazardous waste disposal.

• Storage: Store the container tightly sealed in a dry, well-ventilated, and dark location at the recommended temperature of 2-8°C. [10][11]Ensure it is stored away from incompatible materials such as strong oxidizing agents or bases.

• Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations for corrosive hazardous waste.

Quality Assurance

For all research, particularly in drug development, reagent quality is non-negotiable. Always procure (Z)-3-Iodoacrylic acid from a reputable supplier that provides a Certificate of Analysis (CoA). [9]The CoA validates the identity, purity, and key physical properties of the specific lot, ensuring the reproducibility and reliability of your experimental results.

Conclusion

(Z)-3-Iodoacrylic acid, with a definitive molecular weight of 197.96 g/mol , is a cornerstone reagent for chemists engaged in the synthesis of complex organic molecules. Its value lies not just in its structure, but in the predictable and versatile reactivity afforded by its trifunctional nature. By understanding the principles of its stereoselective synthesis, appreciating its diverse reaction pathways, and adhering to rigorous safety protocols, researchers can fully leverage this powerful building block to advance the frontiers of drug discovery, natural product synthesis, and materials science.

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(Z)-3-Iodoacrylic acid chemical properties

An In-depth Technical Guide to (Z)-3-Iodoacrylic Acid: Properties, Synthesis, and Applications

Abstract

(Z)-3-Iodoacrylic acid (CAS No. 6214-35-3) is a versatile halogenated building block crucial to modern organic synthesis and medicinal chemistry.[1] Its unique trifunctional architecture—comprising a vinyl iodide, a carboxylic acid, and an α,β-unsaturated system—imparts a rich and tunable reactivity profile. This guide provides a comprehensive technical overview of its chemical properties, stereoselective synthesis, reactivity, and applications, with a focus on its utility for researchers, chemists, and drug development professionals. We will delve into the mechanistic principles governing its synthesis and reactivity, present detailed experimental protocols, and explore its role as a precursor for complex molecular architectures and heterocyclic frameworks relevant to pharmaceutical research.

Physicochemical and Spectroscopic Properties

(Z)-3-Iodoacrylic acid is typically an off-white to light yellow solid at room temperature.[2] Due to its chemical nature, it requires specific storage conditions to maintain its integrity, namely in a dark, dry, and sealed environment at temperatures between 2-8°C.[3] The molecule's structure features a cis-configuration of the iodine and carboxylic acid groups across the double bond, a key feature influencing its reactivity and spectroscopic signature.

Core Physicochemical Data

A summary of the key physicochemical properties of (Z)-3-Iodoacrylic acid is presented below.

Property	Value	Source(s)
CAS Number	6214-35-3	[4][5]
Molecular Formula	C₃H₃IO₂	[4][5][6]
Molecular Weight	197.96 g/mol	[4][5][6]
Appearance	Off-white to light yellow solid / White to yellow powder or crystals	[2][3]
Melting Point	65-68 °C	[2][6]
Purity	Typically ≥95%	[3][4]
Storage Temperature	2-8°C, sealed, dry, dark place	[3]
InChI Key	IBFDLVHJHUMSAC-UPHRSURJSA-N	[4]

Spectroscopic Characterization

Purity and structural confirmation are typically achieved through Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1]

• ¹H NMR Spectroscopy : The proton NMR spectrum is characteristic of the Z-geometry. The two vinyl protons exhibit a cis-coupling constant, a key diagnostic feature to distinguish it from the (E)-isomer.

• ¹³C NMR Spectroscopy : The carbon spectrum will show three distinct signals corresponding to the carboxylic carbon, and the two sp² hybridized carbons of the double bond. The carbon atom bonded to the iodine will be significantly influenced by its electronegativity and size.

• Infrared (IR) Spectroscopy : The IR spectrum will prominently feature a broad O-H stretch from the carboxylic acid, a sharp C=O stretch, and C=C stretching vibrations.

• Mass Spectrometry (MS) : Mass spectrometry confirms the molecular weight of 197.96 g/mol .[1][5]

Synthesis and Stereochemical Control

The primary and most direct method for synthesizing 3-iodoacrylic acids is the hydroiodination of propiolic acid.[1] The stereochemical outcome of this reaction—yielding either the kinetic (Z)-isomer or the thermodynamic (E)-isomer—is highly dependent on the reaction conditions.

Kinetic vs. Thermodynamic Control

The synthesis of (Z)-3-iodoacrylic acid is a classic example of kinetic versus thermodynamic control.

• Kinetic Product : The (Z)-isomer is formed more rapidly at lower temperatures, making it the kinetic product.[1]

• Thermodynamic Product : The (E)-isomer is more stable. Given sufficient energy (e.g., higher temperatures or prolonged reaction times), the initially formed (Z)-isomer can isomerize to the more stable (E)-isomer, which becomes the major product at equilibrium.[1][7]

This relationship is critical for any synthetic chemist aiming to produce one isomer selectively.

Caption: Synthesis pathways for 3-iodoacrylic acid isomers.

Protocol: Stereoselective Synthesis of Ethyl (Z)-3-Iodoacrylate

A highly stereospecific method for preparing the ester derivative, which can be subsequently hydrolyzed, involves the reaction of an ester of propiolic acid with sodium iodide in acetic acid.[1][8] This method reliably produces the (Z)-isomer in high yield.

Materials:

• Ethyl propiolate

• Sodium iodide (dry)

• Glacial acetic acid

• Diethyl ether

• Water

• 3 M aqueous potassium hydroxide

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup : In a round-bottomed flask equipped with a magnetic stirrer and under a nitrogen atmosphere, charge dry sodium iodide (1.0 eq) and glacial acetic acid.[8]

• Addition of Reactant : To the stirred solution, add ethyl propiolate (1.0 eq) in a single portion.[8]

• Heating : Heat the resulting mixture in an oil bath at 70°C for 12 hours. The solution will turn brown.[8]

• Work-up : Cool the solution to room temperature. Add water and diethyl ether to partition the mixture.[8]

• Extraction and Neutralization : Separate the organic layer. Extract the aqueous layer twice with diethyl ether. Combine the organic layers and wash with 3 M aqueous potassium hydroxide until the aqueous phase is neutral (pH 7).[8]

• Final Wash and Drying : Wash the organic layer with brine and dry over anhydrous magnesium sulfate.[8]

• Purification : Filter and concentrate the solution under reduced pressure to yield ethyl (Z)-β-iodoacrylate. The crude product can be further purified by chromatography if necessary.

Causality : The use of NaI in acetic acid provides a source of HI in situ. The reaction conditions (70°C for 12 hours) are optimized to favor the formation of the kinetic (Z)-isomer while minimizing isomerization to the thermodynamic (E)-isomer.[8] The basic wash with KOH is crucial to remove the acetic acid catalyst and any unreacted carboxylic acid starting material.

Chemical Reactivity and Mechanistic Insights

The reactivity of (Z)-3-iodoacrylic acid is governed by the interplay of its vinyl iodide, carboxylic acid, and the electron-withdrawing nature of the α,β-unsaturated carbonyl system.

Caption: Key reactive sites of (Z)-3-Iodoacrylic acid.

Dual Reactivity

• Electrophilic Character : The α,β-unsaturated system makes the β-carbon susceptible to nucleophilic attack (Michael addition). The vinyl iodide bond can also react with various nucleophiles, particularly in the presence of a catalyst.

• Nucleophilic Character : Under basic conditions, the deprotonated carboxylate is a potent nucleophile. This allows it to participate in reactions such as esterification or intramolecular cyclizations.[1]

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-iodine bond is the most synthetically versatile feature of the molecule, making it an excellent substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This capability allows for the straightforward introduction of a wide variety of substituents (aryl, alkyl, alkynyl groups) at the 3-position with retention of the Z-stereochemistry, providing access to complex molecular scaffolds. This is a cornerstone of its utility in drug discovery for building diverse libraries of compounds.[1][9]

Isomerization Pathways

The stereochemical integrity of the (Z)-double bond is a critical consideration. Isomerization to the more thermodynamically stable (E)-isomer can be induced by thermal, photochemical, or catalytic conditions.[1][7] Understanding these pathways is essential for maintaining stereochemical purity during synthesis and subsequent transformations. For instance, extended heating in hydriodic acid can be used intentionally to convert the (Z)-isomer to the (E)-isomer.[7]

Applications in Organic Synthesis and Drug Discovery

(Z)-3-Iodoacrylic acid is a valuable precursor for a range of complex molecules and holds significant potential in medicinal chemistry.

Synthesis of Bioactive Heterocycles

The molecule serves as a key starting material in multicomponent reactions to synthesize biorelevant heterocyclic frameworks.[1] For example, it has been used in a one-pot, palladium-catalyzed synthesis of protoanemonin, a natural furanone known for its cytotoxic properties.[1] The ability to build complex rings in a single step highlights the efficiency and synthetic utility of this building block. Heterocyclic compounds are a dominant feature in pharmaceuticals, making precursors like (Z)-3-iodoacrylic acid highly valuable.[10]

The Role of the Vinyl Halide in Medicinal Chemistry

While alkyl halides have sometimes been perceived as non-specific alkylators, their strategic inclusion in drug candidates is a growing area of interest.[11] The vinyl iodide moiety in (Z)-3-iodoacrylic acid offers several advantages:

• Synthetic Handle : As discussed, it provides a reliable point for diversification via cross-coupling.[9]

• Modulation of Physicochemical Properties : Halogenation can increase lipophilicity, potentially improving membrane permeability and oral absorption of a drug candidate.[11]

• Halogen Bonding : The iodine atom can act as a halogen bond donor, forming specific, non-covalent interactions with biological targets like proteins. This can enhance binding affinity and selectivity.

The acrylic acid portion is also a common feature in bioactive molecules, including the well-known NSAID class of aryl propionic acid derivatives.[12] The combination of these motifs in a stereochemically defined manner makes (Z)-3-iodoacrylic acid a powerful tool for drug discovery professionals.

Safety and Handling

(Z)-3-Iodoacrylic acid is a hazardous substance and must be handled with appropriate care.

• GHS Hazard Classification : It is classified as causing severe skin burns and eye damage (H314).[5][13] It may also be harmful if swallowed, in contact with skin, or if inhaled.[5]

• Personal Protective Equipment (PPE) : Handling requires chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. All work should be performed in a well-ventilated area or a chemical fume hood.[1][14]

• Incompatibilities : It is incompatible with strong oxidizing agents, acids, and bases.[1]

Acute exposure requires immediate and thorough rinsing of the affected area with water.[1] All waste must be disposed of according to local regulations for hazardous chemical waste.

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(Z)-3-Iodoacrylic acid physical properties

An In-Depth Technical Guide to the Physicochemical Properties of (Z)-3-Iodoacrylic Acid

Introduction

(Z)-3-Iodoacrylic acid is a halogenated α,β-unsaturated carboxylic acid that serves as a valuable and versatile building block in modern organic synthesis. Its strategic combination of three distinct functional groups—a vinyl iodide, a cis-configured alkene, and a carboxylic acid—makes it a key precursor for the construction of complex molecular architectures. For researchers in medicinal chemistry and drug development, compounds like (Z)-3-Iodoacrylic acid are instrumental in creating novel heterocyclic frameworks and facilitating structure-activity relationship (SAR) studies through cross-coupling reactions.[1] Understanding its core physical properties is not merely an academic exercise; it is a prerequisite for its effective handling, reaction optimization, and the rational design of synthetic pathways. This guide provides a detailed examination of these properties, grounded in established analytical techniques, to empower researchers in leveraging this potent synthetic intermediate.

Section 1: Core Physical and Chemical Properties

The fundamental identity and physical state of (Z)-3-Iodoacrylic acid are summarized below. This data is critical for procurement, storage, and stoichiometric calculations.

Property	Value	Source(s)
IUPAC Name	(2Z)-3-Iodoprop-2-enoic acid	[2]
Synonyms	cis-3-Iodoacrylic acid	[3][4]
CAS Number	6214-35-3	[2][3][4][5]
Molecular Formula	C₃H₃IO₂	[2][3]
Molecular Weight	197.96 g/mol	[4][5]
Physical Form	White to light yellow crystalline solid/powder	[4][5]
Melting Point	65 °C	[4]
Boiling Point	Data not available; likely to decompose upon heating.
Purity (Typical)	≥95%	[5]

Molecular Structure

The spatial arrangement of atoms dictates the molecule's reactivity and interactions. The Z-configuration (from the German zusammen, meaning "together") indicates that the highest priority substituents on each carbon of the double bond, in this case, the iodine and the carboxylic acid group, are on the same side.

Caption: 2D representation of (Z)-3-Iodoacrylic acid.

Section 2: Acidity and Solubility Profile

Aqueous Acidity (pKa)

The parent molecule, acrylic acid, has a pKa of approximately 4.25. The presence of an iodine atom at the β-position introduces a mild electron-withdrawing inductive effect. This effect helps to stabilize the resulting carboxylate anion upon deprotonation, thereby increasing the acidity of the molecule. Consequently, the pKa of (Z)-3-Iodoacrylic acid is expected to be slightly lower than 4.25 . For any application where pH is critical, such as in biological assays or pH-dependent reactions, an experimental determination is strongly recommended.

Solubility

Quantitative solubility data is not widely reported. However, the molecule's structural features allow for a qualitative assessment:

• Polar Solvents: As a polar organic molecule containing a hydrogen-bond-donating and -accepting carboxylic acid group, (Z)-3-Iodoacrylic acid is expected to be soluble in polar organic solvents such as methanol, ethanol, DMSO, and THF.

• Aqueous Solubility: Its solubility in water is likely limited but will increase significantly at pH values above its pKa, as the deprotonated and highly polar carboxylate anion is formed. A related poly-zinc complex is noted to be insoluble in water but soluble in aqueous ammonia, where the basic conditions would form the soluble carboxylate.[6]

• Non-polar Solvents: Solubility is expected to be low in non-polar solvents like hexanes or toluene.

Section 3: Spectroscopic and Structural Characterization

Confirming the identity, purity, and stereochemistry of (Z)-3-Iodoacrylic acid is paramount. This is achieved through a combination of spectroscopic techniques, each providing a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure and stereochemistry of this molecule.[1]

• ¹H NMR:

  • Carboxylic Acid Proton (-COOH): A broad singlet, typically observed far downfield (>10 ppm), which will readily exchange with D₂O.

  • Vinyl Protons (-CH=CH-): Two signals will be present. Due to the electronegativity of the adjacent iodine and carbonyl group, they will appear in the alkene region (typically 6-8 ppm). They will appear as a pair of doublets due to coupling to each other.

  • Causality & Trustworthiness: The definitive proof of the Z-stereochemistry lies in the magnitude of the vicinal coupling constant (³JH-H) between these two vinyl protons. For cis-alkenes, this value is typically in the range of 7-12 Hz . Its trans counterpart, (E)-3-Iodoacrylic acid, would exhibit a much larger coupling constant (typically 13-18 Hz). This single parameter provides an unambiguous and self-validating confirmation of the double bond geometry.

• ¹³C NMR:

  • A standard proton-decoupled ¹³C NMR spectrum will show three distinct signals corresponding to the three carbon atoms in unique electronic environments.[7]

  • Carbonyl Carbon (-COOH): The least shielded carbon, appearing furthest downfield, typically in the 165-175 ppm range.[8]

  • Vinylic Carbons (-CH=CH-): Two signals in the alkene region (~100-140 ppm ). The carbon atom bonded to the iodine (C-I) will be significantly shielded compared to a typical vinylic carbon due to the "heavy atom effect."

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups.[9]

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from approximately 2500-3300 cm⁻¹ , which is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.

• C=O Stretch (Carbonyl): A very strong, sharp absorption band around 1680-1710 cm⁻¹ . The conjugation with the C=C double bond shifts this to a slightly lower wavenumber compared to a saturated carboxylic acid.

• C=C Stretch (Alkene): A medium intensity absorption around 1600-1640 cm⁻¹ .

• C-I Stretch (Carbon-Iodine): A weak absorption in the fingerprint region, typically found at 500-600 cm⁻¹ .

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide fragmentation information.

• Molecular Ion Peak ([M]⁺): In techniques like electron ionization (EI), a peak corresponding to the molecular weight (m/z ≈ 198) should be observable.[10]

• Isotopic Pattern: The presence of iodine (¹²⁷I is 100% abundant) simplifies the isotopic pattern.

• Key Fragments: Common fragmentation pathways include the loss of the carboxyl group (-COOH, 45 Da) and the loss of the iodine atom (-I, 127 Da).

Section 4: Experimental Methodologies

The following protocols describe standard, reliable methods for determining key physical properties.

Workflow for Spectroscopic Identity Confirmation

This workflow ensures a systematic and definitive confirmation of the material's identity and stereochemistry.

Caption: Logical workflow for the definitive structural confirmation of (Z)-3-Iodoacrylic acid.

Protocol: Melting Point Determination

This method provides a sharp melting range for pure substances, with impurities causing depression and broadening of this range.

• Preparation: Ensure the (Z)-3-Iodoacrylic acid sample is completely dry and finely powdered.

• Capillary Loading: Tightly pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.

• Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point (65 °C). Then, decrease the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂).

• Validation: A pure sample will have a sharp melting range (T₂ - T₁ < 2 °C). The observed range should be consistent with the literature value (approx. 65 °C).

Protocol: pKa Determination via Potentiometric Titration

This classic method reliably determines the pKa by measuring pH changes upon addition of a titrant.

• Solution Preparation: Accurately weigh approximately 0.1 mmol of (Z)-3-Iodoacrylic acid and dissolve it in ~50 mL of deionized, CO₂-free water. Gentle warming may be required.

• Titration Setup: Place the solution in a jacketed beaker maintained at 25 °C. Introduce a calibrated pH electrode and a magnetic stirrer.

• Titration: Slowly titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), recording the pH after each incremental addition of titrant.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

• pKa Determination: The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). This can also be determined more accurately from the maximum of the first derivative of the titration curve.

Section 5: Stability and Handling

As a reactive chemical intermediate, proper storage and handling are essential for maintaining its integrity and ensuring laboratory safety.

• Storage: The compound should be stored in a tightly sealed container in a refrigerator (2-8 °C), protected from light and moisture.[4][5]

• Stability: (Z)-3-Iodoacrylic acid is the kinetically favored product of certain syntheses and can be susceptible to isomerization to the more thermodynamically stable (E)-isomer under thermal, photochemical, or catalytic conditions.[1]

• Safety: The compound is classified as corrosive and causes severe skin burns and eye damage (GHS Hazard statement H314).[5] It may also be harmful if swallowed, in contact with skin, or inhaled.[2] All handling should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Conclusion

(Z)-3-Iodoacrylic acid is a synthetic intermediate defined by a precise set of physical properties. Its solid nature, moderate melting point, and expected acidity are foundational to its practical application. The definitive confirmation of its structure, and particularly its crucial Z-stereochemistry, relies on a logical application of modern spectroscopic methods, with ¹H NMR providing the most unambiguous evidence through proton-proton coupling constants. By understanding and experimentally verifying these core characteristics, researchers and drug development professionals can confidently and safely employ this versatile building block in the synthesis of novel and impactful molecules.

References

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Stereoselective synthesis of (Z)-3-Iodoacrylic acid

An In-Depth Technical Guide to the Stereoselective Synthesis of (Z)-3-Iodoacrylic Acid

Authored by Gemini, Senior Application Scientist

(Z)-3-Iodoacrylic acid is a pivotal building block in organic and medicinal chemistry, serving as a versatile precursor for complex molecular architectures through reactions such as cross-coupling and nucleophilic substitution. Its utility is intrinsically linked to the stereochemical integrity of its Z-configured double bond. This guide provides a comprehensive overview of the primary methodologies for the stereoselective synthesis of (Z)-3-iodoacrylic acid, with a focus on the underlying mechanistic principles that govern stereochemical outcomes. We delve into the kinetically controlled hydroiodination of propiolic acid and its derivatives, offering detailed, field-proven protocols and critical analysis of reaction parameters. This document is intended for researchers, chemists, and drug development professionals seeking a robust and reliable approach to the synthesis of this valuable intermediate.

Introduction: The Significance of (Z)-3-Iodoacrylic Acid

Vinyl iodides are powerful intermediates in synthetic chemistry, primarily due to the reactivity of the carbon-iodine bond in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). Among these, (Z)-3-iodoacrylic acid (CAS 6214-35-3) is particularly valuable.[1][2] The cis-relationship between the carboxylic acid and the iodide group imparts unique reactivity and conformational constraints that can be exploited in the synthesis of complex targets, including natural products and pharmaceutical lead compounds.[2]

Achieving high stereoselectivity is paramount, as the biological activity and chemical reactivity of subsequent products are often dependent on the specific geometry of the double bond. While the (E)-isomer is thermodynamically more stable, the kinetically favored (Z)-isomer is often the desired building block. This guide focuses on methods that reliably produce the (Z)-isomer in high purity.

Chemical Properties of (Z)-3-Iodoacrylic Acid:

Property	Value
Molecular Formula	C₃H₃IO₂[1]
Molecular Weight	197.96 g/mol [1]
Appearance	White to yellow powder or crystals
CAS Number	6214-35-3[1][2]
IUPAC Name	(2Z)-3-iodoprop-2-enoic acid[1][3]

Core Synthetic Strategy: Hydroiodination of Propiolic Acid

The most direct and widely employed method for synthesizing 3-iodoacrylic acids is the hydroiodination of propiolic acid.[2] This reaction is a classic example of electrophilic addition to an alkyne. The stereochemical outcome—whether the (Z) or (E) isomer is formed—is critically dependent on the reaction conditions, which dictate whether the reaction is under kinetic or thermodynamic control.

Mechanism and Stereochemical Control

The hydroiodination of an alkyne is believed to proceed through a vinyl cation intermediate.[4][5] The key to achieving high Z-selectivity is to operate under conditions that favor kinetic control, leading to a syn-addition of H and I across the triple bond.

Caption: Mechanism of Hydroiodination and Stereocontrol.

As illustrated, the initial protonation of the alkyne forms a vinyl cation. The subsequent nucleophilic attack by the iodide ion (I⁻) can occur from the same face (syn-addition) or the opposite face (anti-addition). Under mild conditions (low temperature, short reaction times), the syn-addition pathway is favored, yielding the (Z)-isomer as the kinetic product.[2][6] However, if the reaction is heated or allowed to proceed for an extended period, the initially formed (Z)-isomer can equilibrate to the more thermodynamically stable (E)-isomer, which minimizes steric repulsion between the iodine and carboxyl groups.[2][7]

Comparison of Synthetic Methods

Several protocols have been developed to optimize the formation of the (Z)-isomer. The choice of iodine source and solvent system is critical.

Method	Reagents	Solvent	Temp.	Key Feature	Predominant Isomer	Reference
Method A	Propiolic Acid, Hydroiodic Acid (aq. HI)	Water/None	Low Temp	Direct addition, kinetic control is crucial.	(Z) - Kinetic	[2]
Method B	Ethyl Propiolate, Sodium Iodide (NaI)	Acetic Acid	RT to 60°C	High Z-selectivity (>99%), ester hydrolysis needed.	(Z) - Kinetic	[8]
Method C	Propiolic Acid, HI, Copper(I) Iodide (CuI)	Water	Reflux	Catalyst promotes formation of the thermodynamic product.	(E) - Thermodynamic	[7]

This guide will focus on a protocol adapted from Method B, as the use of NaI in acetic acid on a propiolate ester offers exceptional and reliable stereocontrol, consistently yielding the (Z)-isomer.[8] The subsequent hydrolysis is a standard and high-yielding transformation.

Detailed Experimental Protocol

This section provides a two-step, self-validating protocol for the synthesis of (Z)-3-iodoacrylic acid, starting from ethyl propiolate.

Caption: Two-Step Synthesis Workflow.

Part 1: Synthesis of Ethyl (Z)-3-iodoacrylate

This procedure is adapted from the highly stereospecific method described for hydroiodination of propiolate esters.[8]

Materials:

• Ethyl propiolate (1.0 eq)

• Sodium iodide (NaI) (1.5 eq)

• Glacial acetic acid

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add sodium iodide (1.5 eq) and glacial acetic acid. Stir until the NaI is fully dissolved.

• Add ethyl propiolate (1.0 eq) to the solution at room temperature.

• Heat the reaction mixture to 60°C and stir for 2-4 hours.

  • Causality Insight: The use of acetic acid as both solvent and proton source facilitates the syn-addition, while moderate heating ensures a reasonable reaction rate without significant isomerization to the (E)-product.[8]

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the mixture to room temperature and dilute with diethyl ether.

• Carefully pour the mixture into a separatory funnel containing water.

• Wash the organic layer sequentially with water, saturated NaHCO₃ solution (to neutralize acetic acid), saturated Na₂S₂O₃ solution (to remove any residual I₂), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude ethyl (Z)-3-iodoacrylate as a pale yellow oil. The product is often of sufficient purity (>99% Z-isomer) for the next step.[8]

Part 2: Hydrolysis to (Z)-3-Iodoacrylic Acid

Materials:

• Crude ethyl (Z)-3-iodoacrylate (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 eq)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve the crude ethyl (Z)-3-iodoacrylate in a mixture of THF and water (e.g., 3:1 v/v).

• Add LiOH·H₂O (1.5 eq) and stir the mixture vigorously at room temperature for 1-3 hours.

  • Causality Insight: Saponification under mild basic conditions with LiOH is efficient and minimizes the risk of double bond isomerization.

• Monitor the hydrolysis by TLC until the ester starting material is consumed.

• Remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 with 1 M HCl. A white precipitate should form.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure to yield (Z)-3-iodoacrylic acid. The product can be further purified by recrystallization (e.g., from hexanes/ethyl acetate) if necessary.

Characterization and Purity Assessment

Validation of the final product's identity and stereochemical purity is essential.

• ¹H NMR Spectroscopy: The key diagnostic signals for (Z)-3-iodoacrylic acid are two doublets in the vinylic region. The coupling constant (J-value) between the two vinyl protons is characteristic of the cis-geometry, typically in the range of 8-10 Hz. The corresponding (E)-isomer would exhibit a larger coupling constant (~14-16 Hz).

• ¹³C NMR Spectroscopy: Will show three distinct signals for the carboxyl carbon, and the two sp² hybridized carbons of the double bond.

• Mass Spectrometry: Will confirm the molecular weight of 197.96 g/mol .[1]

• Melting Point: Can be compared with literature values for the pure compound.

Safety and Handling

(Z)-3-Iodoacrylic acid is a hazardous substance. It is corrosive and can cause severe skin burns and eye damage.[2] It is also harmful if swallowed, inhaled, or in contact with skin.[1]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood while wearing a lab coat, safety goggles, and appropriate chemical-resistant gloves.

• Storage: Keep in a tightly sealed container in a cool, dry, and dark place.

• Disposal: Dispose of chemical waste in accordance with local and institutional regulations.

Conclusion

The stereoselective synthesis of (Z)-3-iodoacrylic acid is most reliably achieved via a kinetically controlled syn-hydroiodination of a propiolate precursor. The presented two-step protocol, involving the hydroiodination of ethyl propiolate with sodium iodide in acetic acid followed by mild saponification, provides a robust and highly stereospecific route to the target molecule. Careful control of reaction temperature and time is critical to prevent isomerization to the thermodynamically favored (E)-isomer. This guide provides the necessary mechanistic insights and practical steps for researchers to confidently produce high-purity (Z)-3-iodoacrylic acid for applications in advanced organic synthesis.

References

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• Chemistry Steps. Hydrohalogenation of Alkynes with Practice Problems. [Link]

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• PubMed. Selective Synthesis of Z-α-Iodostyrenes via Hydroiodination and Photochemical Manganese-Catalyzed Geometric Isomerization. [Link]

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An In-Depth Technical Guide to (Z)-3-Iodoacrylic Acid: Synthesis, Properties, and Applications in Modern Organic Chemistry

Abstract

(Z)-3-Iodoacrylic acid, with the definitive IUPAC name (2Z)-3-iodoprop-2-enoic acid , is a versatile and highly reactive building block in organic synthesis.[1] Its unique trifunctional architecture, comprising a vinyl iodide, an α,β-unsaturated carbonyl system, and a carboxylic acid, makes it a valuable precursor for the construction of complex molecular scaffolds. This guide provides an in-depth analysis of its synthesis, physicochemical properties, spectroscopic characterization, and reactivity. We will explore field-proven insights into its application in the stereoselective synthesis of natural products and as a key intermediate in the development of novel heterocyclic compounds for medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this powerful reagent.

Nomenclature and Structural Elucidation

The correct and unambiguous naming of a chemical entity is paramount for scientific communication. According to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, the preferred name for this compound is (2Z)-3-iodoprop-2-enoic acid .[1]

• Parent Chain: The longest carbon chain containing the principal functional group (carboxylic acid) is a three-carbon chain, hence "prop".

• Unsaturation: The presence of a carbon-carbon double bond is indicated by the "-en-" infix, and its position is specified with the locant "2", leading to "prop-2-enoic acid". This is more commonly known as acrylic acid.[1]

• Principal Functional Group: The carboxylic acid (-COOH) is the highest priority functional group and is denoted by the suffix "-oic acid".

• Substituent: An iodine atom is present on carbon 3, indicated by the prefix "3-iodo".

• Stereochemistry: The Z configuration (from the German zusammen, meaning "together") specifies that the highest priority substituents on each carbon of the double bond are on the same side. For 3-iodoprop-2-enoic acid, the iodine atom (higher atomic number than hydrogen) on C3 and the carboxylic acid group (higher priority than the hydrogen) on C2 are on the same side of the double bond.

Common synonyms include (Z)-3-iodoprop-2-enoic acid, cis-3-iodoacrylic acid, and its CAS Registry Number is 6214-35-3.[1]

Physicochemical Properties

A summary of the key physicochemical properties of (Z)-3-iodoacrylic acid is presented in Table 1.

Property	Value	Source
IUPAC Name	(2Z)-3-iodoprop-2-enoic acid	PubChem[1]
CAS Number	6214-35-3	PubChem[1]
Molecular Formula	C₃H₃IO₂	PubChem[1]
Molecular Weight	197.96 g/mol	PubChem[1]
Appearance	White to yellow powder or crystals	Sigma-Aldrich
Storage	Keep in a dark place, sealed in dry, 2-8°C	Sigma-Aldrich[2]

Synthesis of (Z)-3-Iodoacrylic Acid: A Mechanistic Perspective

The stereoselective synthesis of (Z)-3-iodoacrylic acid is typically achieved through the hydroiodination of propiolic acid. This reaction is a classic example of kinetic versus thermodynamic control. The syn-addition of hydrogen iodide across the alkyne triple bond leads to the formation of the (Z)-isomer as the kinetic product. However, this isomer can subsequently rearrange to the more thermodynamically stable (E)-isomer, particularly at elevated temperatures or under prolonged reaction times.[3][4][5]

Mechanism of Stereoselective Hydroiodination

The generally accepted mechanism for the hydroiodination of an alkyne involves the protonation of the triple bond to form a vinyl cation intermediate. The subsequent attack of the iodide anion can occur from either the same face (syn-addition) or the opposite face (anti-addition). For the synthesis of the (Z)-isomer, a concerted or near-concerted syn-addition pathway is favored. The use of specific reagent systems can promote this stereochemical outcome.

Caption: General mechanism for the synthesis of (Z)-3-Iodoacrylic Acid.

Field-Proven Experimental Protocol

While direct synthesis of the free acid is possible, a highly reliable and well-documented procedure involves the synthesis of the corresponding ethyl ester, followed by saponification. The following protocol is adapted from a procedure published in Organic Syntheses for the preparation of Ethyl (Z)-β-iodoacrylate.[6]

Step 1: Synthesis of Ethyl (Z)-3-iodoacrylate

• Apparatus Setup: A 250-mL, round-bottomed flask is equipped with a magnetic stirring bar and a nitrogen gas inlet.

• Reagent Charging: The flask is charged with dry sodium iodide (30.6 g, 204 mmol) and 100 mL of glacial acetic acid.

• Addition of Alkyne: To the stirred solution, ethyl propiolate (20.6 mL, 204 mmol) is added in one portion.

• Reaction Conditions: The resulting mixture is heated in an oil bath with the bath temperature maintained at 70°C for 12 hours.

• Work-up: The brown solution is cooled to room temperature, and 100 mL of water and 100 mL of ether are added. The organic layer is separated, and the aqueous layer is extracted with ether (2 x 20 mL). The combined organic layers are washed with 3 M aqueous potassium hydroxide until the aqueous phase is neutral (pH = 7), then washed with 50 mL of brine, and dried over anhydrous magnesium sulfate.

• Purification: After evaporation of the solvent, the residual oil is distilled under reduced pressure to yield ethyl (Z)-3-iodoacrylate as a pale yellow liquid.

Step 2: Saponification to (Z)-3-Iodoacrylic Acid

• Hydrolysis: The purified ethyl (Z)-3-iodoacrylate is dissolved in a suitable solvent such as ethanol or a mixture of tetrahydrofuran and water. An aqueous solution of a base (e.g., 1.2 equivalents of sodium hydroxide or lithium hydroxide) is added.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting ester is consumed.

• Acidification and Extraction: The reaction mixture is cooled in an ice bath and carefully acidified to pH ~2 with dilute hydrochloric acid. The aqueous layer is then extracted multiple times with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Drying and Concentration: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude (Z)-3-iodoacrylic acid.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford the pure (Z)-3-iodoacrylic acid.

Spectroscopic Characterization (Self-Validating System)

The identity and purity of synthesized (Z)-3-iodoacrylic acid must be confirmed through spectroscopic analysis. The expected data are as follows:

¹H NMR: The proton NMR spectrum is expected to show two doublets in the vinylic region. The proton on C2 (α to the carbonyl) will appear at a certain chemical shift, coupled to the proton on C3. The proton on C3 (β to the carbonyl) will also be a doublet. A key diagnostic feature is the coupling constant (J) between these two protons. For a cis or Z relationship, the ³JH-H coupling constant is typically in the range of 6-12 Hz.

¹³C NMR: The carbon NMR spectrum will show three distinct signals corresponding to the carboxylic carbon, and the two vinylic carbons (C2 and C3). The chemical shifts will be influenced by the electron-withdrawing nature of the carbonyl group and the iodine atom.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad peak typically around 3000 cm⁻¹), the C=O stretch of the α,β-unsaturated carboxylic acid (around 1700-1725 cm⁻¹), the C=C stretch (around 1600-1650 cm⁻¹), and the C-I stretch (in the fingerprint region, typically below 600 cm⁻¹).

Reactivity and Synthetic Applications

The synthetic utility of (Z)-3-iodoacrylic acid stems from its unique combination of functional groups, which can be manipulated selectively.

Caption: Synthetic utility of (Z)-3-Iodoacrylic Acid.

Safety and Handling

(Z)-3-Iodoacrylic acid is classified as a hazardous substance. It is corrosive and can cause severe skin burns and eye damage (Hazard Statement H314). [2][4]Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

(Z)-3-Iodoacrylic acid is a powerful and versatile building block in organic chemistry. Its synthesis, while requiring careful control of reaction conditions to ensure the desired stereochemistry, is achievable through well-established methods. The trifunctional nature of the molecule provides multiple avenues for further elaboration, particularly through stereoretentive transition-metal-catalyzed cross-coupling reactions. Its demonstrated utility in the synthesis of bioactive furanones and nitrogen-containing heterocycles underscores its importance for researchers in natural product synthesis and medicinal chemistry. A thorough understanding of its properties, synthesis, and reactivity, as outlined in this guide, will enable scientists to effectively harness its synthetic potential for the discovery and development of new chemical entities.

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• Shah, A. A.; Khan, Z. A.; Choudhary, N.; Lohölter, C.; Schäfer, S.; Marie, G. P. L.; Farooq, U.; Witulski, B.; Wirth, T. Iodoxolone-Based Hypervalent Iodine Reagents. Organic Letters, 2009 , 11(16), 3578–3581. [Link]

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(Z)-3-Iodoacrylic Acid: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

(Z)-3-Iodoacrylic acid, a versatile halogenated organic building block, holds significant potential in the fields of medicinal chemistry and organic synthesis. Its unique structural features, combining a carboxylic acid, an alkene, and a vinyl iodide, render it a highly reactive and valuable precursor for the construction of complex molecular architectures, particularly heterocyclic systems of pharmaceutical interest. This guide provides an in-depth analysis of its chemical identity, properties, synthesis, and applications, tailored for researchers, scientists, and professionals in drug development.

Nomenclature and Identification

(Z)-3-Iodoacrylic acid is systematically known as (2Z)-3-iodoprop-2-enoic acid. Due to the cis-configuration of the substituents around the carbon-carbon double bond, it is also commonly referred to as cis-3-Iodoacrylic acid. The compound is unambiguously identified by its CAS number: 6214-35-3.[1]

A comprehensive list of its synonyms is provided below to aid in its identification across various chemical databases and supplier catalogs.

Synonym	Source
(2Z)-3-Iodo-2-propenoic acid	Simson Pharma Limited, Sigma-Aldrich[2]
(Z)-3-Iodo-2-propenoic acid	Simson Pharma Limited
(Z)-3-iodoprop-2-enoic acid	PubChem[3], CymitQuimica[1]
cis-3-Iodoacrylic acid	CymitQuimica[1], Chem-Impex[4]
Acrylic acid, 3-iodo-, (Z)-	Simson Pharma Limited, CymitQuimica[1]
2-Propenoic acid, 3-iodo-, (Z)-	Simson Pharma Limited, CymitQuimica[1]
z-3-iodo-propenoic acid	CymitQuimica[1], PubChem[3]
(2Z)-3-iodoacrylic acid	CymitQuimica[1], PubChem[3]
(Z)-3-iodo-acrylic acid	CymitQuimica[1], PubChem[3]

It is important to note that no specific trade names for (Z)-3-Iodoacrylic acid have been identified, as it is primarily supplied as a research chemical by various chemical companies.

Physicochemical Properties

A summary of the key physicochemical properties of (Z)-3-Iodoacrylic acid is presented in the table below. These properties are crucial for its handling, storage, and application in chemical reactions.

Property	Value	Source
CAS Number	6214-35-3	Benchchem, CymitQuimica[1]
Molecular Formula	C₃H₃IO₂	CymitQuimica[1], PubChem[3]
Molecular Weight	197.96 g/mol	Benchchem[5], PubChem[3]
Appearance	Off-white to light yellow solid	ChemicalBook[6]
Melting Point	65 °C	ChemicalBook[6]
Purity	Typically ≥95%	Sigma-Aldrich, CymitQuimica[1]
InChI Key	IBFDLVHJHUMSAC-UPHRSURJSA-N	Benchchem, Sigma-Aldrich
Storage	2-8°C, sealed in dry, dark place	Sigma-Aldrich[2]

Synthesis and Stereoselectivity

The primary and most direct method for the synthesis of 3-iodoacrylic acids is the reaction of propiolic acid with hydroiodic acid (HI).[5] However, achieving high stereoselectivity for the desired (Z)-isomer requires careful control of reaction conditions. The formation of the Z-isomer is kinetically favored, while the E-isomer is the thermodynamically more stable product.[5]

A highly stereospecific method for preparing the Z-isomer involves the hydroiodination of esters of propiolic acid, such as ethyl propiolate, using sodium iodide in acetic acid. This is followed by hydrolysis of the resulting ester to yield (Z)-3-Iodoacrylic acid.

Figure 1: Synthetic pathways to (Z)-3-Iodoacrylic acid.

Detailed Experimental Protocol: Synthesis of (Z)-Ethyl 3-Iodoacrylate

The following protocol is adapted from a procedure for the synthesis of the ethyl ester, a direct precursor to (Z)-3-Iodoacrylic acid.

• Reaction Setup: To a solution of ethyl propiolate (1.0 mL, 9.8 mmol) in glacial acetic acid (5 mL), add sodium iodide (1.5 g, 10 mmol).[7]

• Reaction Conditions: Heat the reaction mixture to 70 °C and stir for 16 hours under an inert atmosphere.[7]

• Quenching: Quench the reaction by adding water (5 mL).[7]

• Extraction: Extract the aqueous layer with diethyl ether (3 x 5 mL).[7]

• Workup: Wash the combined organic phases with a 1 N solution of NaOH (5 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude (Z)-ethyl 3-iodoacrylate.[7]

• Hydrolysis (Conceptual): The resulting ester can then be hydrolyzed to the carboxylic acid using standard procedures, such as treatment with aqueous base followed by acidification.

Causality of Experimental Choices:

• Inert Atmosphere: Prevents potential side reactions, particularly oxidation of the iodide.

• Acetic Acid as Solvent: Provides a protic medium that facilitates the hydroiodination reaction.

• Sodium Iodide: Serves as the source of the iodide nucleophile.

• Temperature Control: Heating to 70 °C provides the necessary activation energy for the reaction to proceed at a reasonable rate. The specified time ensures the reaction goes to completion.

Chemical Reactivity and Applications in Drug Discovery

The synthetic utility of (Z)-3-Iodoacrylic acid stems from the reactivity of its three key functional groups: the vinyl iodide, the α,β-unsaturated system, and the carboxylic acid.[5] This combination of functionalities makes it a valuable precursor for a wide range of chemical transformations.

• Cross-Coupling Reactions: The vinyl iodide moiety readily participates in palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This allows for the introduction of a wide variety of substituents at the 3-position, enabling the construction of complex molecular scaffolds.[5]

• Heterocycle Synthesis: (Z)-3-Iodoacrylic acid is a key building block for the synthesis of various heterocyclic compounds. It has been utilized in the one-pot synthesis of protoanemonin, a natural furanone with cytotoxic properties, via a palladium-catalyzed coupling reaction.[5] It is also employed in the Cu(I)-mediated cascade synthesis of indole and lactam-based heterocycles, which are core structures in many physiologically active compounds.[5]

• Enzyme Inhibition: The electrophilic nature of the α,β-unsaturated system, enhanced by the electron-withdrawing iodide, makes it a potential Michael acceptor. This reactivity can be exploited in the design of covalent inhibitors that target nucleophilic residues in the active sites of enzymes.

The ability to efficiently generate molecular diversity from (Z)-3-Iodoacrylic acid makes it a valuable tool for structure-activity relationship (SAR) studies in drug discovery programs.[5] Its stereoisomer, (E)-3-Iodoacrylic acid, also finds applications in research, particularly in the synthesis of radiotracers for positron emission tomography (PET).[8]

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An In-Depth Technical Guide to the ¹H NMR Spectrum Analysis of (Z)-3-Iodoacrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-3-Iodoacrylic acid is a valuable synthetic intermediate in organic chemistry, particularly in the synthesis of complex molecules and pharmaceutical compounds. Its rigid stereochemistry and functional group handles make it a versatile building block. Accurate structural elucidation is paramount in its application, and Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H NMR, is the most powerful tool for this purpose. This guide provides a detailed analysis of the ¹H NMR spectrum of (Z)-3-iodoacrylic acid, offering insights into experimental best practices and the theoretical underpinnings of the observed spectral features. As a senior application scientist, the goal is to not only present the data but to explain the causality behind the spectral characteristics, empowering researchers to confidently interpret similar spectra.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

A robust and reliable ¹H NMR spectrum is the foundation of accurate analysis. The following protocol outlines the key steps for preparing and acquiring a spectrum of (Z)-3-iodoacrylic acid.

Sample Preparation

• Solvent Selection : The choice of a deuterated solvent is critical to avoid overwhelming the analyte signals with solvent protons. For carboxylic acids like (Z)-3-iodoacrylic acid, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common choices.[1][2] DMSO-d₆ is particularly adept at solubilizing polar compounds and can prevent the carboxylic acid proton from exchanging too rapidly, often resulting in a sharper signal.[2]

• Concentration : A sample concentration of 5-25 mg of (Z)-3-iodoacrylic acid in 0.6-0.7 mL of deuterated solvent is typically sufficient for a standard ¹H NMR experiment.[2]

• Filtration : To ensure a homogeneous magnetic field and sharp spectral lines, it is crucial to filter the sample solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.[3]

• Internal Standard : Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H NMR, with its signal defined as 0.0 ppm. A small amount should be added to the sample for accurate chemical shift referencing.

Spectrometer Setup and Acquisition

• Shimming : The homogeneity of the magnetic field must be optimized by a process called shimming. This is typically an automated procedure on modern NMR spectrometers and is crucial for obtaining sharp, well-resolved peaks.

• Acquisition Parameters : For a standard ¹H NMR spectrum, a 90° pulse angle, a spectral width of approximately 15 ppm, and a sufficient number of scans (typically 8 to 16) are good starting points. A relaxation delay of 1-2 seconds between scans is usually adequate.

¹H NMR Spectrum Analysis of (Z)-3-Iodoacrylic Acid

The ¹H NMR spectrum of (Z)-3-iodoacrylic acid is characterized by three distinct signals: a broad singlet for the carboxylic acid proton and two doublets for the vinyl protons.

The Carboxylic Acid Proton (-COOH)

The proton of the carboxylic acid group is the most deshielded proton in the molecule, typically appearing as a broad singlet in the range of 10-13 ppm .[4][5][6] This significant downfield shift is due to the strong electron-withdrawing effect of the two oxygen atoms and the anisotropic effect of the carbonyl group. The broadness of the signal is a result of hydrogen bonding and, in some solvents, rapid chemical exchange with residual water or other acidic protons.[5][7] To confirm the assignment of this peak, a D₂O exchange experiment can be performed. Upon adding a drop of deuterium oxide (D₂O) to the NMR tube and re-acquiring the spectrum, the carboxylic acid proton will exchange with deuterium, causing its signal to disappear or significantly diminish.[5][7]

The Vinyl Protons (-CH=CH-)

The two protons on the carbon-carbon double bond, H-2 and H-3, are in different chemical environments and are therefore non-equivalent. They appear as two distinct signals in the vinyl region of the spectrum, typically between 6.0 and 8.0 ppm .

• H-2 (Proton α to the carbonyl group) : This proton is expected to be further downfield due to the deshielding effect of the adjacent electron-withdrawing carbonyl group.

• H-3 (Proton α to the iodine atom) : This proton is also deshielded by the electronegative iodine atom.

Based on data from the closely related analog, (Z)-3-chloroacrylic acid, the chemical shifts for the vinyl protons in (Z)-3-iodoacrylic acid can be estimated to be in the region of 6.3 - 6.5 ppm . In (Z)-3-chloroacrylic acid, these protons appear at 6.378 ppm and 6.3 ppm in D₂O. The slightly different electronegativity and anisotropic effects of iodine compared to chlorine will result in minor variations in these chemical shifts.

Spin-Spin Coupling and the Karplus Relationship

The two vinyl protons are on adjacent carbons, leading to vicinal coupling. This results in the splitting of each of their signals into a doublet. The magnitude of this splitting is given by the coupling constant, J.

For (Z)-3-iodoacrylic acid, a characteristic cis-coupling constant (³JH-H) is observed, which is typically in the range of 7-12 Hz . This value is a direct consequence of the Z-stereochemistry of the double bond.

The relationship between the coupling constant and the dihedral angle (φ) between the two coupled protons is described by the Karplus equation :

J(φ) = Acos²(φ) + Bcos(φ) + C

where A, B, and C are empirically derived parameters.[3][4][5][8]

For a Z-alkene, the dihedral angle between the two vinyl protons is approximately 0°. According to the Karplus curve, this corresponds to a smaller coupling constant compared to a trans-alkene, where the dihedral angle is approximately 180° and the coupling constant is typically larger (12-18 Hz).

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(Z)-3-Iodoacrylic acid 13C NMR chemical shifts

An In-Depth Technical Guide to the ¹³C NMR Chemical Shifts of (Z)-3-Iodoacrylic Acid

Introduction

(Z)-3-Iodoacrylic acid is a halogenated α,β-unsaturated carboxylic acid of significant interest in organic synthesis and drug development.[1] Its utility as a versatile building block stems from the presence of multiple reactive functional groups: a carboxylic acid, an electron-deficient alkene, and a carbon-iodine bond amenable to various cross-coupling reactions. Accurate structural characterization is paramount for its application, and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy stands as a definitive analytical tool for this purpose.

This guide provides a comprehensive analysis of the ¹³C NMR spectrum of (Z)-3-iodoacrylic acid. It moves beyond a simple reporting of chemical shifts to explore the underlying physical principles governing these values. We will dissect the electronic environment of each carbon atom, offer a detailed protocol for acquiring high-quality spectral data, and interpret the results with the rigor required by research and development professionals.

Theoretical Principles: Decoding the Chemical Shifts

The ¹³C NMR spectrum of (Z)-3-iodoacrylic acid presents three distinct signals corresponding to its three carbon atoms. The chemical shift (δ) of each carbon is exquisitely sensitive to its local electronic environment. Understanding the interplay of inductive effects, resonance, and halogen-specific phenomena is key to interpreting the spectrum correctly.

Let's begin by defining the carbon numbering for our analysis.

Figure 1: Structure and Carbon Numbering of (Z)-3-Iodoacrylic Acid.

• C1 (Carboxyl Carbon): The carbonyl carbon of a carboxylic acid is typically the most deshielded (downfield) signal in the spectrum. This is due to the strong electron-withdrawing inductive effect of the two oxygen atoms bonded to it.[2] Furthermore, the sp² hybridization of this carbon contributes to its downfield shift compared to sp³ carbons.[2] For carboxylic acids, this signal generally appears in the 160-180 ppm range.[3][4][5] The resonance effect, where the lone pair on the -OH oxygen can donate electron density to the carbonyl carbon, slightly shields this nucleus compared to aldehydes and ketones, which is why its chemical shift is not further downfield (e.g., >190 ppm).[4][6]

• C2 (α-Carbon): This sp²-hybridized olefinic carbon is directly attached to the electron-withdrawing carboxyl group. The inductive effect of the C1 group deshields C2, shifting it downfield. Its position is characteristic of an alkene carbon α to a carbonyl system.

• C3 (β-Carbon): This sp²-hybridized olefinic carbon is bonded to an iodine atom. Two primary factors are in conflict here: the electronegativity of iodine and the "heavy atom effect." While iodine is more electronegative than carbon, which would suggest a deshielding (downfield) effect, a much more dominant phenomenon is the heavy atom effect. The large electron cloud of the iodine atom induces local magnetic fields that strongly shield the attached carbon nucleus, causing a significant upfield shift. This effect is characteristic of carbons bonded to heavier halogens like bromine and iodine and is a key diagnostic feature for identifying the C3 position.

Figure 2: Key Factors Influencing the ¹³C Chemical Shifts in (Z)-3-Iodoacrylic Acid.

Experimental and Predicted Chemical Shifts

The precise chemical shifts for (Z)-3-iodoacrylic acid have been experimentally determined. These values provide a benchmark for sample identification and purity assessment. The table below summarizes these findings and includes data for the corresponding (E)-isomer to highlight the impact of stereochemistry.

Carbon Atom	(Z)-3-Iodoacrylic Acid (δ, ppm)	(E)-3-Iodoacrylic Acid (δ, ppm)	Key Influences
C1 (COOH)	167.2	166.5	Electronegative oxygens, Resonance
C2 (=CH)	130.6	137.4	α to COOH, Stereochemistry
C3 (=CHI)	97.4	100.3	Heavy atom effect (Iodine)
Source: Brouwer, H., & Stothers, J. B. (1972). Canadian Journal of Chemistry.[7]

Stereochemical Insights: The difference in chemical shifts between the (Z) and (E) isomers is a classic example of the stereochemical dependence of ¹³C NMR. In the (Z)-isomer, the C1 (carboxyl) group and the C3 iodine atom are cis to each other. This spatial proximity can lead to through-space electronic interactions (steric compression or gamma-gauche effect) that result in a slight shielding of the involved carbons compared to the trans arrangement in the (E)-isomer. This is observed in the C2 and C3 signals, which are both shifted upfield in the (Z)-isomer relative to the (E)-isomer.

Experimental Protocol for High-Fidelity Data Acquisition

Acquiring a clean, interpretable ¹³C NMR spectrum requires careful attention to experimental design. The following protocol is a self-validating system designed for accuracy and reproducibility.

Figure 3: Standardized Workflow for ¹³C NMR Analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Analyte: Accurately weigh 15-25 mg of (Z)-3-iodoacrylic acid.

  • Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice. For compounds with lower solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative. Causality: The choice of solvent can slightly alter chemical shifts; consistency is key for comparing results.[8] For carboxylic acids, solvent choice can influence hydrogen bonding, which particularly affects the C1 chemical shift.[9]

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen solvent in a clean vial before transferring to a 5 mm NMR tube.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard. TMS is defined as 0.0 ppm and is used to calibrate the chemical shift axis.

• Instrumental Setup and Data Acquisition:

  • Spectrometer: Use a spectrometer with a field strength of at least 400 MHz (¹H frequency) for optimal resolution and sensitivity. This corresponds to a ¹³C frequency of approximately 100 MHz.

  • Experiment Type: A standard proton-decoupled ¹³C experiment is typically sufficient. This technique irradiates protons, causing all ¹³C signals to appear as sharp singlets, simplifying the spectrum.[10]

  • Key Parameters:

    • Relaxation Delay (D1): Set to 1-2 seconds. Causality: This delay allows the carbon nuclei to return to their equilibrium magnetization state between pulses. While the carboxyl carbon (C1) is quaternary and relaxes more slowly, a 2s delay is generally adequate for qualitative identification. For precise quantitative analysis, a longer delay (5-10s) would be necessary.[11]

    • Number of Scans (NS): Set between 1024 and 4096 scans. Causality: Due to the low natural abundance of ¹³C (1.1%), multiple scans must be co-added to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Fourier Transform (FT): Apply an exponential multiplication (line broadening of ~1 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by a Fourier transform to convert the time-domain data into the frequency-domain spectrum.

  • Phasing and Baseline Correction: Manually phase the spectrum to ensure all peaks are in the positive absorptive mode. Apply an automatic baseline correction algorithm to ensure the baseline is flat.

  • Calibration: Reference the spectrum by setting the TMS peak to exactly 0.0 ppm.

  • Peak Assignment: Identify the three peaks in the spectrum and assign them to C1, C2, and C3 based on the expected chemical shift regions and the theoretical principles discussed above.

Conclusion

The ¹³C NMR spectrum of (Z)-3-iodoacrylic acid is a powerful fingerprint for its unambiguous identification. The three distinct signals for the carboxyl (C1, ~167.2 ppm), α-olefinic (C2, ~130.6 ppm), and β-olefinic (C3, ~97.4 ppm) carbons are governed by a predictable interplay of inductive, resonance, and heavy atom effects. By employing the robust experimental protocol detailed in this guide, researchers and drug development professionals can confidently acquire and interpret high-quality spectral data, ensuring the structural integrity of this valuable synthetic intermediate.

References

• Vertex AI Search Result[6]. Why do carboxylic acid derivatives show a more upfield shift than carbonyls in 13C-NMR? Stack Exchange. Available at: .

• JoVE Science Education Database[3]. (2025). NMR and Mass Spectroscopy of Carboxylic Acids. JoVE. Available at: .

• Stack Exchange[4]. (2018). Why do carboxylic acid derivatives show a more upfield shift than carbonyls in 13C-NMR? Chemistry Stack Exchange. Available at: .

• Hagen, R., & Roberts, J. D. (1969). Ionization Behavior of Aqueous Short-Chain Carboxylic Acids: A carbon-13 NMR Study. Journal of the American Chemical Society.
• Brouwer, H., & Stothers, J. B. (1972). 13C Nuclear Magnetic Resonance Studies. XVI. 13C Spectra of some Substituted Acrylic Acids and their Methyl Esters. A Correlation of Olefinic Shieldings in α,β-unsaturated Carbonyl Systems. Canadian Journal of Chemistry, 50(5), 601–611.

• Brouwer, H., & Stothers, J. B. (1972). 13C Nuclear Magnetic Resonance Studies. XVI. 13C Spectra of some Substituted Acrylic Acids and their Methyl Esters. A Correlation of Olefinic Shieldings in α,β-unsaturated Carbonyl Systems. Canadian Journal of Chemistry, 50(5), 601–611. Available at: [Link].

• University of Puget Sound[5]. 13C NMR Chemical Shift Table. Available at: .

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• Chemistry LibreTexts[10]. (2020). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Available at: [Link].

• OpenStax[2]. (2023). 13.11 Characteristics of 13C NMR Spectroscopy. Organic Chemistry. Available at: [Link].

• Benchchem[1]. (E)-3-Iodoacrylic Acid. Available at: .

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Navigating the Analytical Maze: A Technical Guide to the Mass Spectrometry of (Z)-3-Iodoacrylic Acid

Abstract

(Z)-3-Iodoacrylic acid, a halogenated unsaturated carboxylic acid, presents unique challenges and opportunities in its analytical characterization. As a key building block in organic synthesis, particularly for pharmaceuticals and bioactive molecules, a comprehensive understanding of its behavior under mass spectrometric analysis is paramount for researchers, scientists, and drug development professionals. This in-depth technical guide provides a holistic view of the mass spectrometry of (Z)-3-Iodoacrylic acid, moving beyond a simple recitation of methods to a nuanced exploration of ionization techniques, fragmentation pathways, and the underlying chemical principles. We delve into the rationale behind experimental design, offering field-proven insights to empower researchers in their analytical endeavors. This guide is structured to serve as a self-validating system, where the foundational principles of mass spectrometry are interwoven with the specific chemical intricacies of (Z)-3-Iodoacrylic acid.

Introduction: The Analytical Imperative for (Z)-3-Iodoacrylic Acid

(Z)-3-Iodoacrylic acid (C₃H₃IO₂) is a versatile synthetic intermediate characterized by its vinyl iodide, a conjugated system, and a carboxylic acid moiety.[1] Its molecular weight is approximately 197.96 g/mol .[1] The presence of these distinct functional groups dictates its reactivity and, consequently, its mass spectrometric fingerprint. Accurate mass determination and structural elucidation are critical for confirming its synthesis, assessing its purity, and monitoring its incorporation into more complex molecular architectures. Mass spectrometry, with its high sensitivity and structural information capabilities, stands as an indispensable tool in this context.

This guide will explore the two most pertinent ionization techniques for this molecule: the high-energy Electron Ionization (EI) and the softer Electrospray Ionization (ESI). The choice between these techniques is not arbitrary; it is a strategic decision based on the analytical question at hand, a principle we will elaborate upon.

Electron Ionization (EI) Mass Spectrometry: Unveiling the Core Structure

Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often predictable fragmentation.[2] This makes it an excellent tool for unambiguous structural confirmation by creating a characteristic "fingerprint" mass spectrum.

Experimental Protocol: GC-MS Analysis

Given the volatility of (Z)-3-Iodoacrylic acid, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable analytical platform.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of (Z)-3-Iodoacrylic acid in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

• GC Separation:

  • Injector: Set to 250 °C.

  • Column: A non-polar column (e.g., DB-5ms) is recommended.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at a rate of 15 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 250.

Interpreting the EI Mass Spectrum: A Fragmentation Roadmap

The EI mass spectrum of (Z)-3-Iodoacrylic acid is characterized by a few dominant peaks, providing clear structural information. Based on data available in the NIST Mass Spectrometry Data Center, the key fragments are observed at m/z 198 and 127.[1]

m/z	Proposed Fragment	Interpretation
198	[C₃H₃IO₂]⁺•	Molecular Ion (M⁺•)
127	[C₂H₂I]⁺•	Loss of the carboxyl group (•COOH) and a hydrogen atom
71	[C₃H₃O₂]⁺	Loss of an iodine radical (•I)
55	[C₂H₃CO]⁺	Acylium ion formed after loss of iodine and subsequent rearrangement

Diagram: Proposed EI Fragmentation Pathway of (Z)-3-Iodoacrylic Acid

Caption: Proposed EI fragmentation of (Z)-3-Iodoacrylic acid.

Causality in Fragmentation:

• Formation of the Molecular Ion (m/z 198): The electron beam dislodges an electron from the (Z)-3-Iodoacrylic acid molecule, forming the molecular ion radical cation. Its presence confirms the molecular weight.

• The Dominant Fragment (m/z 127): The carbon-iodine bond is relatively weak, as is the bond connecting the carboxylic acid group to the vinyl system. The loss of the entire carboxyl group (•COOH) is a common fragmentation pathway for carboxylic acids.[3][4] The subsequent loss of a hydrogen atom leads to the stable iodoacetylene radical cation.

• Loss of Iodine (m/z 71): The lability of the C-I bond also allows for the homolytic cleavage to release an iodine radical, leaving behind a positively charged acrylic acid fragment.

• Formation of the Acylium Ion (m/z 55): Following the loss of iodine, the resulting fragment can rearrange and lose an oxygen atom to form a stable acylium ion.

Electrospray Ionization (ESI) Mass Spectrometry: A Gentler Approach for Complex Matrices

Electrospray ionization is a "soft" ionization technique that typically imparts less energy to the analyte, resulting in the preservation of the molecular ion and less extensive fragmentation.[5] This is particularly advantageous when analyzing (Z)-3-Iodoacrylic acid in complex mixtures, such as reaction monitoring or in biological matrices, where distinguishing the target analyte from other components is crucial. ESI can be performed in both positive and negative ion modes, and the choice is dictated by the analyte's ability to accept or donate a proton.

Negative Ion Mode ESI: The Logical Choice for a Carboxylic Acid

Due to the presence of the acidic carboxylic acid group, (Z)-3-Iodoacrylic acid is readily deprotonated, making negative ion mode ESI a highly effective and sensitive method of analysis.

Step-by-Step Methodology (LC-MS):

• Sample Preparation: Dissolve the sample in a mobile phase-compatible solvent (e.g., methanol/water mixture) to a concentration of 10-100 µg/mL.

• LC Separation:

  • Column: A C18 reversed-phase column is suitable.

  • Mobile Phase A: Water with 0.1% formic acid or a weak base like ammonium acetate to facilitate ionization.

  • Mobile Phase B: Acetonitrile or methanol.

  • Gradient: A suitable gradient from 10% to 90% B over 10 minutes.

• MS Detection (Negative ESI):

  • Capillary Voltage: -3.5 kV.

  • Nebulizing Gas (N₂): 30 psi.

  • Drying Gas (N₂): 8 L/min at 300 °C.

  • Mass Range: Scan from m/z 50 to 300.

  • Collision Energy (for MS/MS): Ramp from 10 to 40 eV to observe fragmentation.

Interpreting the Negative Ion ESI Mass Spectrum:

The primary ion observed will be the deprotonated molecule, [M-H]⁻, at m/z 197. Collision-induced dissociation (CID) of this precursor ion will reveal characteristic fragmentation patterns. For dicarboxylic acids and related molecules, common fragmentation pathways in negative ESI-MS involve the loss of water (H₂O) and carbon dioxide (CO₂).[6][7]

m/z	Proposed Fragment	Interpretation
197	[C₃H₂IO₂]⁻	Deprotonated Molecular Ion ([M-H]⁻)
179	[C₃H₂IO₂ - H₂O]⁻	Loss of water
153	[C₂H₂I]⁻	Loss of carbon dioxide (CO₂)

Diagram: Proposed Negative ESI Fragmentation Pathway

Caption: Proposed negative ESI fragmentation of (Z)-3-Iodoacrylic acid.

Positive Ion Mode ESI: An Alternative Perspective

While less intuitive for a carboxylic acid, positive ion mode ESI can still provide valuable information. Protonation will occur, likely on the carbonyl oxygen, to form the [M+H]⁺ ion at m/z 199.

Step-by-Step Methodology (LC-MS):

The protocol is similar to the negative ion mode, with the key difference being the MS parameters.

MS Detection (Positive ESI):

• Capillary Voltage: +4.0 kV.

• Other parameters: Similar to negative mode, but optimized for positive ion detection.

Interpreting the Positive Ion ESI Mass Spectrum:

The protonated molecule, [M+H]⁺, at m/z 199 will be the primary ion. Fragmentation will likely involve the loss of small neutral molecules.

m/z	Proposed Fragment	Interpretation
199	[C₃H₄IO₂]⁺	Protonated Molecular Ion ([M+H]⁺)
181	[C₃H₄IO₂ - H₂O]⁺	Loss of water
171	[C₂H₄IO]⁺	Loss of carbon monoxide (CO)

Diagram: Proposed Positive ESI Fragmentation Pathway

Caption: Proposed positive ESI fragmentation of (Z)-3-Iodoacrylic acid.

Conclusion: A Multi-faceted Analytical Strategy

The mass spectrometric analysis of (Z)-3-Iodoacrylic acid is not a one-size-fits-all endeavor. The choice of ionization technique and polarity must be a deliberate one, guided by the specific analytical goals.

• For unambiguous structural confirmation and library matching , GC-MS with Electron Ionization is the method of choice, providing a reproducible and information-rich fragmentation pattern.

• For sensitive detection in complex matrices and reaction monitoring , LC-MS with negative mode Electrospray Ionization is highly recommended due to the inherent acidity of the molecule.

• Positive mode ESI serves as a complementary technique that can provide additional structural information and confirmation.

By understanding the fundamental principles of fragmentation for this unique molecule, researchers, scientists, and drug development professionals can leverage the full power of mass spectrometry to accelerate their research and development efforts.

References

• PubChem. (Z)-3-Iodoacrylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Dass, C. (2007). Fundamentals of Contemporary Mass Spectrometry. John Wiley & Sons.
• Harrison, A. G. (1992).
• de Hoffmann, E., & Stroobant, V. (2007).

• Demarque, D. P., Crotti, A. E. M., Vessecchi, R., Lopes, J. L. C., & Lopes, N. P. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-464. Retrieved from [Link]

• Gabelica, V., & De Pauw, E. (2005). Internal energy and fragmentation of ions produced in electrospray sources. Mass spectrometry reviews, 24(4), 566-587.
• Cole, R. B. (Ed.). (2011).
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of mass spectra. University Science Books.
• Sparkman, O. D. (2007). Mass spectrometry desk reference. Global View Publishing.

• NIST. (n.d.). (Z)-3-Iodoacrylic acid. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

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• 7. researchgate.net [researchgate.net]

Foreword: Decoding the Vibrational Signature of a Key Synthetic Building Block

An In-Depth Technical Guide to the FT-IR Spectroscopy of (Z)-3-Iodoacrylic Acid

(Z)-3-Iodoacrylic acid is a valuable precursor in organic synthesis, particularly in the construction of complex heterocyclic frameworks and as a key component in multicomponent reactions.[1] Its reactivity is intricately linked to its structure, which features a carboxylic acid, an α,β-unsaturated system, and a vinyl iodide.[1] The precise arrangement of these functional groups, specifically the cis (Z) geometry of the double bond, dictates its chemical behavior. Fourier-Transform Infrared (FT-IR) spectroscopy offers a powerful, non-destructive method to confirm the structural integrity and key features of this molecule. This guide provides an in-depth exploration of the FT-IR analysis of (Z)-3-Iodoacrylic acid, moving from theoretical principles to practical experimental protocols and detailed spectral interpretation. Our focus is not merely on identifying peaks, but on understanding the causal relationships between molecular structure and vibrational spectra, an essential skill for researchers in synthetic chemistry and drug development.

The Theoretical Framework: Predicting the Vibrational Landscape

The infrared spectrum of a molecule is a direct manifestation of its vibrational modes. For (Z)-3-Iodoacrylic acid (C₃H₃IO₂), the spectrum is a composite of the vibrations from its distinct functional moieties. Understanding these contributions is the first step in confident spectral interpretation.

The Dominant Carboxylic Acid Motif (-COOH)

In the solid state, carboxylic acids predominantly exist as hydrogen-bonded dimers.[2][3][4] This intermolecular interaction profoundly influences the FT-IR spectrum, leading to some of its most characteristic features.

• O-H Stretching: The most conspicuous feature is an extremely broad and strong absorption band for the O-H stretch, typically spanning from 3300 cm⁻¹ down to 2500 cm⁻¹.[2][3][5] This broadening is a direct consequence of the strong hydrogen bonding in the dimeric structure. This band will invariably overlap with the sharper C-H stretching vibrations.

• C=O Stretching: The carbonyl (C=O) stretch of a carboxylic acid gives rise to an intense band. For α,β-unsaturated acids like this one, conjugation with the C=C double bond delocalizes electron density, slightly weakening the C=O bond and lowering its stretching frequency. Therefore, we expect a strong absorption in the 1710-1690 cm⁻¹ range for the hydrogen-bonded dimer.[2][6]

• Coupled C-O Stretching and O-H Bending: The region between 1450 cm⁻¹ and 1200 cm⁻¹ is complex due to the coupling of C-O stretching and in-plane O-H bending vibrations. A strong C-O stretching band is typically observed between 1320-1210 cm⁻¹.[2][4] An in-plane O-H bending vibration is expected around 1440-1395 cm⁻¹.[2]

• Out-of-Plane O-H Bend: A broad, medium-intensity band resulting from the out-of-plane O-H bend of the dimer is a key diagnostic feature, typically appearing around 950-910 cm⁻¹.[2][4]

The Halogenated Alkene Fingerprint (>C=CH-I)

The vinyl iodide portion of the molecule contributes several key absorptions that confirm the presence of the double bond and, crucially, its stereochemistry.

• =C-H Stretching: The stretching of the vinyl C-H bonds gives rise to absorptions at frequencies higher than those of alkyl C-H bonds. Expect one or more sharp, medium-intensity peaks in the 3100-3000 cm⁻¹ region, often appearing as shoulders on the broad O-H band.[7]

• C=C Stretching: The carbon-carbon double bond stretch for alkenes is found in the 1680-1620 cm⁻¹ range.[8][9] Its intensity is highly dependent on the symmetry and substitution of the double bond. For cis isomers, this absorption is generally stronger and more reliable than for the corresponding trans isomers due to a larger change in the dipole moment during the vibration.[8] Conjugation with the carbonyl group will also influence this peak's position and intensity.

• =C-H Bending (Wagging): The out-of-plane (OOP) bending or "wagging" of the vinyl C-H bonds is highly diagnostic for the substitution pattern of the alkene. For a cis (Z) disubstituted double bond, a characteristic strong absorption is expected in the 730-665 cm⁻¹ region. This band is a critical piece of evidence for confirming the (Z)-stereochemistry.

• C-I Stretching: The carbon-iodine bond involves a heavy iodine atom, which results in a low-frequency stretching vibration.[10] As per Hooke's Law, the vibrational frequency is inversely proportional to the reduced mass of the bonded atoms.[10] The C-I stretch is therefore expected to appear in the far-infrared region, typically below 600 cm⁻¹, and may not be observable on a standard mid-IR spectrometer with a 400 cm⁻¹ cutoff.

Experimental Protocol: A Self-Validating Approach

The quality of an FT-IR spectrum is fundamentally dependent on meticulous sample preparation and systematic data acquisition. The following protocol is designed to yield a high-fidelity spectrum of solid (Z)-3-Iodoacrylic acid.

Workflow Overview

The following diagram illustrates the logical flow from sample preparation to final data analysis.

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• 5. Infrared Spectrometry [www2.chemistry.msu.edu]
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• 10. spectroscopyonline.com [spectroscopyonline.com]

A Technical Guide to the Solubility of (Z)-3-Iodoacrylic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-3-Iodoacrylic acid is a valuable building block in organic and medicinal chemistry, utilized in the synthesis of complex heterocyclic frameworks and as a precursor for various pharmaceutical compounds.[1] A critical physicochemical parameter governing its application in synthesis, formulation, and biological studies is its solubility in organic solvents. This technical guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of (Z)-3-iodoacrylic acid. In the absence of extensive published quantitative data, this document offers a predictive analysis based on molecular structure and provides detailed, field-proven experimental protocols for researchers to accurately determine its solubility in various organic solvents.

Introduction: The Significance of Solubility in the Application of (Z)-3-Iodoacrylic Acid

The solubility of a compound is a fundamental property that influences its reactivity, purification, and formulation. For (Z)-3-iodoacrylic acid, understanding its solubility profile is paramount for:

• Reaction Condition Optimization: Selecting an appropriate solvent that can dissolve both (Z)-3-iodoacrylic acid and other reactants is crucial for achieving optimal reaction kinetics and yield.

• Crystallization and Purification: The differential solubility of (Z)-3-iodoacrylic acid in various solvents is the basis for its purification by crystallization, allowing for the removal of impurities.

• Formulation Development: In the context of drug development, solubility is a key determinant of a drug candidate's bioavailability and the feasibility of creating stable and effective dosage forms.

• Analytical Method Development: Techniques such as High-Performance Liquid Chromatography (HPLC) require the analyte to be fully dissolved in the mobile phase.

This guide will delve into the molecular characteristics of (Z)-3-iodoacrylic acid that govern its solubility and provide actionable protocols for its experimental determination.

Physicochemical Properties of (Z)-3-Iodoacrylic Acid

A foundational understanding of the physicochemical properties of (Z)-3-iodoacrylic acid is essential for predicting its solubility behavior.

Property	Value	Source
Molecular Formula	C₃H₃IO₂	[2]
Molecular Weight	197.96 g/mol	[2]
Physical Form	White to yellow powder or crystals
pKa	Not specified, but expected to be acidic due to the carboxylic acid group. For comparison, the pKa of acrylic acid is 4.26.[3]	N/A
Polarity	Polar, due to the carboxylic acid group and the electronegative iodine atom.	Inferred
Hydrogen Bonding	Capable of acting as both a hydrogen bond donor (from the carboxylic acid -OH) and acceptor (from the carbonyl oxygen and the hydroxyl oxygen).	Inferred

Theoretical Framework and Predictive Analysis of Solubility

The principle of "like dissolves like" is a cornerstone of solubility prediction. This principle suggests that a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile.

Molecular Structure and its Implications for Solubility

The structure of (Z)-3-iodoacrylic acid features:

• A Polar Carboxylic Acid Group (-COOH): This group is capable of strong hydrogen bonding and dipole-dipole interactions. It imparts a hydrophilic character to the molecule.

• A Carbon-Carbon Double Bond: This feature adds some non-polar character.

• A Covalently Bonded Iodine Atom: The iodine atom is large and polarizable, contributing to van der Waals forces and dipole-dipole interactions. Its presence significantly increases the molecular weight compared to acrylic acid, which can decrease solubility.

Based on these features, we can predict the following solubility trends:

• High Solubility in Polar, Protic Solvents: Solvents like methanol, ethanol, and isopropanol, which can engage in hydrogen bonding with the carboxylic acid group, are expected to be good solvents for (Z)-3-iodoacrylic acid.

• Good Solubility in Polar, Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are highly polar and can act as hydrogen bond acceptors, are also predicted to be effective solvents. Acetone and ethyl acetate, being moderately polar, are likely to show reasonable solubility.

• Limited Solubility in Non-Polar Solvents: Non-polar solvents like hexane, toluene, and diethyl ether are not expected to be good solvents for (Z)-3-iodoacrylic acid due to the significant mismatch in polarity and the inability to form strong intermolecular interactions with the carboxylic acid group.

• Intermediate Solubility in Halogenated Solvents: Solvents like dichloromethane and chloroform may exhibit some solubility due to dipole-dipole interactions, but the lack of hydrogen bonding capability will likely limit high solubility.

The logical relationship for predicting solubility based on solvent type is illustrated in the following diagram:

Caption: Predictive solubility of (Z)-3-iodoacrylic acid based on solvent class.

Experimental Determination of Solubility

Given the lack of published quantitative data, experimental determination is necessary. The following protocols provide robust methods for determining both qualitative and quantitative solubility.

Safety Precautions

(Z)-3-Iodoacrylic acid is classified as a hazardous substance that can cause severe skin burns and eye damage.[1] It is also harmful if swallowed, in contact with skin, or if inhaled.[2] Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, must be worn. All handling should be performed in a well-ventilated chemical fume hood.

Qualitative Solubility Determination

This method provides a rapid assessment of solubility in a range of solvents.

Protocol:

• Preparation: Add approximately 10 mg of (Z)-3-iodoacrylic acid to a series of small, labeled test tubes.

• Solvent Addition: To each test tube, add 1 mL of a different organic solvent.

• Observation: Vigorously agitate the test tubes (e.g., using a vortex mixer) for 1-2 minutes.

• Assessment: Visually inspect each test tube for the presence of undissolved solid.

• Classification: Classify the solubility as:

  • Soluble: No visible solid particles.

  • Sparingly Soluble: A significant portion of the solid has dissolved, but some remains.

  • Insoluble: The majority of the solid remains undissolved.

Quantitative Solubility Determination (Isothermal Shake-Flask Method)

This is a standard and reliable method for determining the equilibrium solubility of a compound at a specific temperature.

Experimental Workflow:

Caption: Isothermal shake-flask method for quantitative solubility determination.

Detailed Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of (Z)-3-iodoacrylic acid to a sealed vial containing a known volume of the desired organic solvent. The presence of undissolved solid is essential to ensure saturation.

  • Place the vial in a constant temperature shaker bath (e.g., at 25 °C) and agitate for a sufficient time (typically 24-48 hours) to reach equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.45 µm syringe filter to remove any undissolved microparticles. This step is critical to prevent overestimation of solubility.

• Quantification:

  • Accurately dilute the filtered, saturated solution with a suitable solvent to a concentration within the linear range of a pre-validated analytical method (e.g., HPLC-UV).

  • Analyze the diluted sample to determine the concentration of (Z)-3-iodoacrylic acid.

• Calculation:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of (Z)-3-iodoacrylic acid in the chosen solvent at the specified temperature.

Summary and Conclusion

References

• National Center for Biotechnology Information. (Z)-3-Iodoacrylic acid. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. Acrylic Acid. PubChem Compound Database. [Link]

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• 3. researchgate.net [researchgate.net]

A Professional's Guide to the Safe Handling of (Z)-3-Iodoacrylic Acid: Properties, Hazards, and Emergency Protocols

Authored for Researchers, Scientists, and Drug Development Professionals

(Z)-3-Iodoacrylic acid is a valuable chemical intermediate in organic and medicinal chemistry, serving as a key building block for synthesizing complex heterocyclic frameworks and bioactive molecules.[1] Its unique structure, featuring a vinyl iodide, an α,β-unsaturated system, and a carboxylic acid, provides a versatile platform for advanced chemical transformations.[1] However, this reactivity also imparts significant health hazards. This guide provides a comprehensive technical overview of the safety data, handling protocols, and emergency procedures for (Z)-3-Iodoacrylic acid to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Identity

A foundational aspect of laboratory safety is the unambiguous identification of the chemical in use. The properties of (Z)-3-Iodoacrylic acid are summarized below.

Identifier	Data
IUPAC Name	(Z)-3-iodoprop-2-enoic acid[2]
Synonyms	(Z)-(3)-Iodoacrylic acid, cis-3-Iodoacrylic acid[2][3]
CAS Number	6214-35-3[2]
Molecular Formula	C₃H₃IO₂[2][4]
Molecular Weight	197.96 g/mol [2][4]
Physical Form	White to yellow powder or crystals[5]
Storage Temperature	2-8°C, sealed in dry, dark conditions[5]

Hazard Identification and GHS Classification

(Z)-3-Iodoacrylic acid is classified as a hazardous substance under the Globally Harmonized System (GHS). The primary dangers are its corrosive nature and acute toxicity.[2] All personnel must be intimately familiar with these hazards before handling the compound.

GHS Classification	Details
Signal Word	Danger [2][5]
Pictogram	(GHS05)[5]
Hazard Statements	H314: Causes severe skin burns and eye damage.[2][3][5] H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[2]

The H314 classification is of paramount concern. This indicates that the substance is not merely an irritant but can cause irreversible tissue damage upon contact. The acute toxicity warnings underscore the need to prevent exposure through all routes: dermal, oral, and inhalation. The related compound, iodoacetic acid, is known to be extremely destructive to the tissues of mucous membranes, the upper respiratory tract, eyes, and skin, which reinforces the need for stringent precautions.[6]

Risk Assessment and Mitigation Workflow

A systematic approach to safety is non-negotiable. The following workflow provides a logical framework for assessing and mitigating the risks associated with (Z)-3-Iodoacrylic acid before any experimental work begins.

Caption: A four-step cycle for proactive risk management in the laboratory.

This process transforms safety from a static checklist into a dynamic, self-validating system. The causality is clear: hazards are identified to inform a specific risk assessment, which in turn dictates the necessary control measures. These controls are then reviewed for effectiveness, ensuring continuous improvement.

Safe Handling and Storage Protocols

Based on the risk assessment, a multi-layered control strategy is required. This combines engineering controls, administrative procedures, and personal protective equipment (PPE) to create a robust safety barrier.

Engineering Controls

The primary engineering control is the mandatory use of a certified chemical fume hood for all manipulations of (Z)-3-Iodoacrylic acid, including weighing, transfers, and reaction setup.[7]

• Causality: A fume hood provides primary containment, protecting the user from inhaling hazardous dust or vapors by maintaining a negative pressure environment and exhausting contaminants safely away from the laboratory workspace.

Personal Protective Equipment (PPE)

Appropriate PPE is the last line of defense and must be worn at all times when handling this compound.

PPE Item	Specification and Rationale
Eye Protection	Chemical safety goggles and a full-face shield. Rationale: Protects against splashes that can cause severe, irreversible eye damage (H314).[7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile), inspected for integrity before each use. Rationale: Prevents skin contact that can lead to severe chemical burns (H314) and systemic toxicity (H312).[6] Contaminated gloves must be disposed of properly.[6]
Body Protection	A flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs. Rationale: Protects skin on the arms and body from accidental spills.
Respiratory Protection	Not typically required if work is performed within a certified fume hood. If there is a potential for aerosol generation outside of a hood, a NIOSH-approved respirator is necessary.

Administrative Controls and Work Practices

• Designated Area: Designate a specific area within a fume hood for the exclusive handling of (Z)-3-Iodoacrylic acid.

• Weighing Protocol:

  • Tare a suitable container (e.g., a glass vial) on a balance.

  • Transfer the container to the designated area inside the fume hood.

  • Carefully add the solid (Z)-3-Iodoacrylic acid to the container using a spatula. Avoid creating dust.

  • Securely cap the container before removing it from the hood for re-weighing.

• General Practices:

  • Wash hands and any exposed skin thoroughly after handling.[6][7]

  • Do not eat, drink, or smoke in any area where this chemical is handled or stored.[6][7]

  • Keep the container tightly closed when not in use.[7]

Storage Requirements

Improper storage can lead to degradation and increased risk.

• Conditions: Store in a tightly sealed container in a cool (2-8°C), dry, and dark place.[5][8]

• Ventilation: Ensure the storage location is well-ventilated.[9][10]

• Incompatibilities: Segregate from strong oxidizing agents, strong bases, and other incompatible materials to prevent hazardous reactions.[6][7]

Emergency Procedures

Immediate and correct action during an emergency is critical to minimizing harm. All personnel must be trained on these procedures.

Caption: Decision workflow for responding to an exposure incident.

First-Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11][12] Remove contact lenses if present and easy to do.[7][12] Seek immediate medical attention.[11]

• Skin Contact: Immediately remove all contaminated clothing.[9] Promptly flush the affected area with large amounts of water for at least 15 minutes.[11] A safety shower should be used for large-area contact.[11] Seek immediate medical attention.

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[7][9][13] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[6][9] Rinse mouth thoroughly with water. If the person is conscious, have them drink plenty of water.[13] Seek immediate medical attention and call a poison control center.[14][15]

Spill Response Protocol

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[7][9]

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal. Use non-sparking tools.[7][9]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Dispose of the contaminated waste according to institutional and local regulations.

• Report: Report the incident to the laboratory supervisor and the institutional Environmental Health and Safety (EHS) office.[11]

Toxicological and Ecological Information

While comprehensive toxicological data for (Z)-3-Iodoacrylic acid is not fully available, its GHS classification points to significant hazards. The primary toxicological effect is severe corrosion of tissues.[2] Systemic effects following absorption are also a concern, as indicated by the "harmful if swallowed, in contact with skin or if inhaled" classification.[2] No specific carcinogenicity or reproductive toxicity data has been identified.[6] The related compound, acrylic acid, is classified as very toxic to aquatic life, suggesting that (Z)-3-Iodoacrylic acid should not be released into the environment.[9][16]

Conclusion

(Z)-3-Iodoacrylic acid is a potent chemical reagent with significant hazards, primarily its corrosivity and acute toxicity. However, these risks are manageable through the diligent application of the principles and protocols outlined in this guide. By fostering a culture of safety that emphasizes systematic risk assessment, the use of appropriate controls, and thorough emergency preparedness, researchers can confidently and safely leverage the synthetic utility of this valuable compound.

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Reactivity of the vinyl iodide in (Z)-3-Iodoacrylic acid

An In-Depth Technical Guide to the Reactivity of the Vinyl Iodide in (Z)-3-Iodoacrylic Acid

Authored by: Gemini, Senior Application Scientist

Foreword

(Z)-3-Iodoacrylic acid stands as a cornerstone building block for synthetic chemists, offering a unique combination of functionality and stereochemical definition. Its structure, featuring a reactive vinyl iodide, a carboxylic acid, and an α,β-unsaturated system, presents a versatile platform for the construction of complex molecular architectures.[1] This guide is designed for researchers, scientists, and drug development professionals, providing an in-depth exploration of the vinyl iodide's reactivity. We will move beyond simple procedural descriptions to dissect the mechanistic underpinnings and causal factors that govern its synthetic utility, particularly in the realm of palladium-catalyzed cross-coupling reactions. The aim is to equip the reader with not just the "how," but the critical "why," fostering a deeper understanding for more effective application in research and development.[]

Synthesis and Stereochemical Control: Establishing the Foundation

The utility of (Z)-3-iodoacrylic acid is intrinsically linked to its stereochemical purity. The Z-configuration of the vinyl iodide is crucial for transferring this specific geometry into target molecules. The most prevalent and reliable synthetic route is the hydroiodination of propiolic acid.

Kinetic vs. Thermodynamic Control in Hydroiodination

The addition of hydroiodic acid (HI) across the triple bond of propiolic acid is a classic example of a reaction governed by kinetic and thermodynamic control.[1]

• Kinetic Product: The (Z)-isomer is formed more rapidly, making it the kinetic product. This is the desired outcome.

• Thermodynamic Product: The (E)-isomer is more stable. If the reaction is allowed to reach equilibrium, typically at higher temperatures or for prolonged periods, the (E)-isomer will become the major product.[1][3]

Therefore, achieving high stereoselectivity for the (Z)-isomer requires carefully controlled conditions that favor the kinetic pathway.

Recommended Synthetic Protocol: Stereoselective Hydroiodination

A highly effective and stereospecific method involves the use of sodium iodide in glacial acetic acid, which generates HI in situ. This method reliably produces the (Z)-isomer with high purity (>99%).[4]

Experimental Workflow: Synthesis of (Z)-3-Iodoacrylic Acid

Caption: Workflow for the stereoselective synthesis of (Z)-3-iodoacrylic acid precursors.

Step-by-Step Methodology:

• Setup: A round-bottomed flask is charged with dry sodium iodide (1.0 eq) and glacial acetic acid.

• Addition: Propiolic acid or its ester (e.g., ethyl propiolate, 1.0 eq) is added to the stirred solution in one portion.[4]

• Reaction: The mixture is heated in an oil bath at a controlled temperature (e.g., 70°C) for approximately 12 hours. The controlled temperature is critical to prevent isomerization to the more stable (E)-isomer.

• Workup: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent like diethyl ether.

• Purification: The organic layer is washed sequentially with aqueous sodium thiosulfate (to remove excess iodine) and brine. It is then dried, filtered, and concentrated under reduced pressure. If an ester was used, a subsequent hydrolysis step is required to yield the final carboxylic acid.

Reagent/Condition	Molar Eq.	Causality / Rationale
Ethyl Propiolate	1.0	Starting material containing the C≡C triple bond.
Sodium Iodide (NaI)	1.0	Source of iodide. Reacts with acetic acid to generate HI in situ.
Glacial Acetic Acid	Solvent	Acts as both the solvent and the proton source to form HI.
Temperature (70°C)	N/A	Optimal temperature to promote the kinetic addition while minimizing isomerization to the thermodynamic (E)-product.[4]

Core Reactivity of the Vinyl Iodide Moiety

The reactivity of (Z)-3-iodoacrylic acid is dominated by the carbon-iodine bond, which is significantly influenced by the adjacent functional groups.

The C-I Bond: A Locus of Reactivity

Among vinyl halides, vinyl iodides are the most reactive in transition metal-catalyzed reactions.[5] This heightened reactivity stems from the inherent weakness of the C-I bond compared to C-Br or C-Cl bonds.

• Bond Dissociation Energy: The C-I bond has a dissociation energy of approximately 57.6 kcal/mol, which is substantially lower than that of C-Br (72.1 kcal/mol) or C-Cl (83.7 kcal/mol).[5] This weaker bond facilitates the crucial oxidative addition step in palladium-catalyzed cycles, allowing reactions to proceed under milder conditions.

Electronic Landscape

The molecule's electronic character is a push-pull system. The sp²-hybridized carbon of the vinyl group is more electronegative than an sp³ carbon, and the adjacent carboxylic acid group is a strong electron-withdrawing group. This polarization makes the β-carbon (the one bonded to iodine) susceptible to oxidative addition by a low-valent metal catalyst like Pd(0).

Electronic Influences in (Z)-3-Iodoacrylic Acid

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki Coupling of (Z)-3-Iodoacrylic Acid with Phenylboronic Acid

• Inert Atmosphere: A reaction vessel is charged with (Z)-3-iodoacrylic acid (1.0 eq), phenylboronic acid (1.2 eq), and a base such as K₃PO₄ (2.0-3.0 eq). The vessel is evacuated and backfilled with an inert gas (Argon or Nitrogen).

• Solvent & Catalyst: A degassed solvent mixture (e.g., dioxane/water) is added, followed by the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

• Reaction: The mixture is heated (e.g., 60-80°C) and stirred until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Workup: Upon cooling, the reaction is diluted with water and the pH is adjusted to be acidic. The aqueous phase is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography or recrystallization.

Component	Role / Causality
Pd(PPh₃)₄	Pd(0) catalyst source. The phosphine ligands stabilize the metal center.
Phenylboronic Acid	The organoboron coupling partner, provides the phenyl group.
K₃PO₄ (Base)	Activates the boronic acid to form a more nucleophilic borate complex, facilitating transmetalation. Also neutralizes any acid present. [6]
Dioxane/Water	Solvent system. Water is often necessary for the efficiency of the transmetalation step.

Heck-Mizoroki Reaction

The Heck reaction couples the vinyl iodide with an alkene, such as an acrylate or styrene, to form a new, more substituted alkene. It is a powerful tool for C-C bond formation directly from C-H bonds of alkenes. [1] Catalytic Cycle: Heck-Mizoroki Reaction

Caption: Generalized catalytic cycle for the Heck-Mizoroki reaction.

Protocol: Heck Coupling of (Z)-3-Iodoacrylic Acid with Methyl Acrylate

• Setup: A flask is charged with (Z)-3-iodoacrylic acid (1.0 eq), a palladium source like Pd(OAc)₂ (2-5 mol%), and a suitable ligand if necessary (e.g., P(OEt)₃). [7]2. Addition: A solvent (e.g., DMF or NMP), methyl acrylate (1.5 eq), and a base such as triethylamine (Et₃N, 2.0 eq) are added. [8][9]3. Reaction: The mixture is heated (typically 80-100°C) under an inert atmosphere until the reaction is complete.

• Workup & Purification: The reaction is cooled, filtered to remove palladium black, and the solvent is removed. The residue is then partitioned between water and an organic solvent, followed by standard extraction, drying, and purification procedures.

Component	Role / Causality
Pd(OAc)₂	A common Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.
Triethylamine (Et₃N)	A crucial organic base that neutralizes the HI generated during the catalytic cycle, regenerating the Pd(0) catalyst. [8]
Methyl Acrylate	The alkene coupling partner.
NMP/DMF	Polar aprotic solvents that are effective at dissolving the reactants and catalyst components.

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond by reacting the vinyl iodide with a terminal alkyne. This reaction uniquely employs a dual-catalyst system of palladium and copper. [10][11] Catalytic Cycle: Sonogashira Coupling

Caption: The interconnected palladium and copper cycles of the Sonogashira reaction.

Protocol: Sonogashira Coupling of (Z)-3-Iodoacrylic Acid with Phenylacetylene

• Setup: To a flask under an inert atmosphere, add (Z)-3-iodoacrylic acid (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%), and a copper co-catalyst (e.g., CuI, 5 mol%).

• Addition: Add a solvent like THF or DMF, followed by a base (e.g., Et₃N or i-Pr₂NH), and finally the terminal alkyne, phenylacetylene (1.1 eq).

• Reaction: The reaction is typically run at room temperature to mild heating (e.g., 50°C) and monitored for completion.

• Workup & Purification: The reaction mixture is filtered, concentrated, and purified using standard extraction and chromatographic techniques.

Component	Role / Causality
Pd Catalyst	Facilitates the main cross-coupling cycle (oxidative addition/reductive elimination).
CuI (Co-catalyst)	Reacts with the terminal alkyne and base to form a copper(I) acetylide intermediate. This species is crucial for the transmetalation step to the palladium center. [11]
Amine Base (e.g., Et₃N)	Deprotonates the terminal alkyne to facilitate copper acetylide formation and neutralizes the HI produced.
Phenylacetylene	The terminal alkyne coupling partner.

Applications in Complex Synthesis and Drug Discovery

The stereospecific reactivity of (Z)-3-iodoacrylic acid makes it an invaluable tool for constructing molecules with precise geometries, a critical requirement in medicinal chemistry and natural product synthesis.

• Heterocycle Synthesis: The molecule serves as a key precursor for creating complex, biorelevant heterocyclic frameworks through cascade or multicomponent reactions. [1]For example, it has been used in the Cu(I)-mediated cascade synthesis of indole and lactam-based structures, which are core motifs in many physiologically active compounds. [1]* Natural Product Synthesis: Its utility has been demonstrated in the one-pot synthesis of protoanemonin, a natural furanone with cytotoxic properties, via a palladium-catalyzed coupling reaction. [1]* Drug Development: In drug discovery, building blocks with defined stereochemistry are essential for probing structure-activity relationships (SAR). (Z)-3-Iodoacrylic acid allows for the efficient and predictable installation of a substituted acrylic acid moiety, enabling the rapid generation of diverse compound libraries for biological screening. [1][3] Synthetic Application Workflow

Caption: General synthetic pathway from (Z)-3-iodoacrylic acid to complex targets.

Conclusion

(Z)-3-Iodoacrylic acid is a powerful and versatile reagent whose value is derived directly from the predictable and high reactivity of its vinyl iodide bond. The weakness of the C-I bond facilitates mild reaction conditions for palladium-catalyzed cross-coupling, while the Z-geometry is faithfully transferred to the product, providing crucial stereochemical control. A thorough understanding of the mechanistic principles behind its synthesis and subsequent coupling reactions—Suzuki, Heck, and Sonogashira—empowers researchers to leverage this building block to its full potential, accelerating the synthesis of complex organic molecules for applications ranging from materials science to the development of next-generation pharmaceuticals.

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• Structure-reactivity analysis of novel hypervalent iodine reagents in S-vinylation of thiols. Frontiers in Chemistry. [Link]

• 11.4: The Relative Reactivity of Carboxylic Acid Derivatives. Chemistry LibreTexts. [Link]

• Carboxylic Acid Reactivity. MSU chemistry. [Link]

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• Reaction of carboxylic acids with vinyl ethers under solvent-free conditions using molecular iodine as a catalyst. PubMed. [Link]

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• (Z)-3-Iodoacrylic acid | C3H3IO2 | CID 643796. PubChem - NIH. [Link]

• Vinyl iodide synthesis by iodination or substitution. Organic Chemistry Portal. [Link]

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• An Efficient and Recyclable Catalytic System: PdCl2-Dppc+-PF6. –-[bmim][PF6] for Heck Coupling Reaction. Asian Journal of Chemistry. [Link]

• A stereoselective synthesis of (Z)-1-iodo-1-alkenes. Semantic Scholar. [Link]

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• Key Concepts in Stereoselective Synthesis. ETH Zurich. [Link]

• Stereospecific cross-coupling reactions: Programmed assembly of chiral molecules by reaction of chiral reagents. PMC - NIH. [Link]

• Cross-Coupling of Aryltrimethylammonium Iodides with Arylzinc Reagents Catalyzed by Amido Pincer Nickel Complexes. Organic Chemistry Portal. [Link]

• Intro to Organometallics: The Heck Reaction. Odinity. [Link]

• Photoinduced inverse Sonogashira coupling reaction. Chemical Science (RSC Publishing). [Link]

• Photoinduced inverse Sonogashira coupling reaction. PMC - NIH. [Link]

• Stereospecific Synthesis of Trans-Arachidonic Acids. PubMed - NIH. [Link]

• Stereoselective Synthesis of E- and Z-Isocyanoalkenes. NSF Public Access Repository. [Link]

• DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH. [Link]

• Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers. MDPI. [Link]

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Topic: Nucleophilicity of the Carboxylate in (Z)-3-Iodoacrylic Acid

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

(Z)-3-Iodoacrylic acid is a richly functionalized molecule that serves as a versatile building block in organic and medicinal chemistry.[1] Its chemical behavior is governed by the interplay between a vinyl iodide, an α,β-unsaturated system, and a carboxylic acid. This guide provides an in-depth analysis of the nucleophilic character of the carboxylate group derived from (Z)-3-iodoacrylic acid. We will explore the fundamental principles governing its reactivity, the electronic and steric factors that modulate its nucleophilicity, and its application in synthetic transformations. This document is intended to serve as a technical resource, blending theoretical principles with practical, field-proven insights for professionals engaged in complex molecule synthesis and drug discovery.

The Duality of (Z)-3-Iodoacrylic Acid: A Tale of Two Reactivities

The synthetic utility of (Z)-3-iodoacrylic acid stems from its dualistic electronic nature. The molecule possesses both electrophilic and nucleophilic centers, allowing for a diverse range of chemical transformations.

• Electrophilic Character : The molecule acts as an excellent Michael acceptor due to the electron-withdrawing carboxyl group, which polarizes the double bond and makes the β-carbon susceptible to attack by soft nucleophiles.[1] Additionally, the carbon atom bonded to the iodine is an electrophilic center, particularly active in transition metal-catalyzed cross-coupling reactions where the weak carbon-iodine bond facilitates oxidative addition.[1]

• Nucleophilic Character : The primary source of nucleophilicity resides in the carboxylic acid functional group.[1] Upon deprotonation, typically under basic conditions, the resulting carboxylate anion becomes an effective nucleophile, capable of participating in a variety of bond-forming reactions. The π-system of the double bond can also exhibit nucleophilic behavior in certain contexts.

This guide will focus exclusively on the nucleophilic nature of the carboxylate moiety, a critical aspect for leveraging this reagent in synthetic design.

Deconstructing Carboxylate Nucleophilicity: A Foundational Overview

Before examining the specific case of (Z)-3-iodoacrylic acid, it is crucial to understand the intrinsic factors that govern the nucleophilicity of any carboxylate anion. Nucleophilicity is a kinetic phenomenon, describing the rate at which a nucleophile attacks an electrophile. It is influenced by a confluence of electronic, steric, and solvent effects.

Core Factors Influencing Nucleophilicity

A summary of these factors is presented below:

Factor	Influence on Nucleophilicity	Rationale
Charge	Increases	A negatively charged species (carboxylate) has a higher electron density than its neutral conjugate acid (carboxylic acid), making it a much stronger nucleophile.[2][3]
Resonance	Decreases	If the electron lone pair is delocalized through resonance, it is less available for donation to an electrophile. This is a primary reason why carboxylates are weaker nucleophiles than alkoxides.[3][4]
Electronegativity	Decreases	Across a period, increasing electronegativity means the atom holds its electrons more tightly, making it less willing to donate them to form a new bond.[2]
Steric Hindrance	Decreases	Bulky groups around the nucleophilic center impede its ability to approach and attack an electrophilic substrate.[2]
Solvent	Modulates	In polar protic solvents (e.g., water, ethanol), smaller, more electronegative anions are heavily solvated, hindering their nucleophilicity. In polar aprotic solvents (e.g., DMSO, DMF), this "solvent cage" is weaker, and nucleophilicity correlates more closely with basicity.[2][4]

The nucleophilicity of the carboxylate from (Z)-3-iodoacrylic acid is primarily defined by the resonance stabilization of its negative charge, which is delocalized across both oxygen atoms.

Resonance delocalization in a carboxylate anion.

This delocalization makes the carboxylate less reactive than a corresponding alkoxide, where the negative charge is localized on a single oxygen atom.

The Carboxylate of (Z)-3-Iodoacrylic Acid in Action

To harness the nucleophilicity of (Z)-3-iodoacrylic acid, it must first be converted to its conjugate base. This is readily achieved by treatment with a suitable base, such as sodium hydroxide, potassium carbonate, or a non-nucleophilic organic base like DBU. The resulting carboxylate can then be employed in nucleophilic substitution or addition reactions.

Key Synthetic Applications

O-Alkylation (Esterification): A fundamental transformation is the reaction of the carboxylate with an alkyl halide to form an ester. This proceeds via a classic SN2 mechanism.[5] The choice of solvent is critical; polar aprotic solvents like DMF or acetone are preferred as they do not excessively solvate the carboxylate anion, preserving its reactivity.

Mechanism of O-alkylation via S_N2 reaction.

Intramolecular Cyclization (Lactonization): The carboxylate can function as an internal nucleophile, attacking an electrophilic center within the same molecule to form a lactone (a cyclic ester).[1] This strategy is a powerful tool for the synthesis of heterocyclic scaffolds. For this to occur with a derivative of (Z)-3-iodoacrylic acid, an appropriate electrophilic site must be present elsewhere in the molecule, often introduced through prior modification.

Modulating and Suppressing Nucleophilicity

In some synthetic contexts, particularly those involving electrochemistry or the use of organometallic reagents, the nucleophilicity of the carboxylate product can be detrimental, leading to unwanted side reactions like ester formation.[6] Research has shown that this nucleophilicity can be effectively suppressed by the addition of inorganic salts containing Lewis acidic cations, such as MgBr₂.[7][8] The Mg²⁺ cation coordinates with the carboxylate, reducing its electron density and sterically shielding it from attacking other electrophiles.[6] This principle of "cationic shielding" is a sophisticated method for enhancing selectivity in complex reaction mixtures.

Experimental Protocol: Synthesis of Methyl (Z)-3-Iodoacrylate

This section provides a representative, self-validating protocol for the O-alkylation of (Z)-3-iodoacrylic acid to demonstrate the practical application of its carboxylate's nucleophilicity.

Workflow Overview

Workflow for the synthesis of Methyl (Z)-3-Iodoacrylate.

Step-by-Step Methodology

Objective: To synthesize Methyl (Z)-3-iodoacrylate via SN2 reaction between the carboxylate of (Z)-3-iodoacrylic acid and iodomethane.

Materials:

• (Z)-3-Iodoacrylic acid (1.0 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Iodomethane (CH₃I) (1.2 eq)

• Acetone, anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Deprotonation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (Z)-3-iodoacrylic acid (1.0 eq) and anhydrous acetone to achieve a concentration of approximately 0.2 M. Add anhydrous potassium carbonate (1.5 eq) to the stirred suspension. The formation of the potassium carboxylate salt is typically rapid.

  • Causality: Anhydrous conditions are crucial to prevent hydrolysis of the alkylating agent and competing reactions with water. K₂CO₃ is a mild, inexpensive base that is sufficient to deprotonate the carboxylic acid without causing unwanted side reactions.

• Alkylation: To the suspension, add iodomethane (1.2 eq) dropwise via syringe. Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 56 °C for acetone).

  • Causality: Refluxing provides the necessary activation energy for the SN2 reaction. A slight excess of the alkylating agent ensures complete conversion of the carboxylate.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A typical mobile phase would be 20-30% ethyl acetate in hexanes. The product ester will have a higher Rf value than the starting carboxylic acid. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the suspension to remove the inorganic salts and concentrate the filtrate under reduced pressure. Redissolve the residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove any unreacted acid) and brine.

  • Causality: The aqueous washes remove residual salts and starting material, simplifying the subsequent purification step.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Methyl (Z)-3-iodoacrylate.

• Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry. The stereochemistry of the (Z)-double bond should be retained and can be confirmed by the characteristic coupling constant (J-value) between the vinyl protons in the ¹H NMR spectrum.

Significance in Drug Discovery and Development

(Z)-3-Iodoacrylic acid is more than a simple reagent; it is a strategic platform for building molecular complexity. Its utility in drug development arises from its role as a versatile intermediate.[9]

• Scaffold Synthesis: The multiple reactive handles allow for sequential and orthogonal functionalization. The carboxylate can be converted to an ester or amide to modulate solubility or serve as a handle for further conjugation, while the vinyl iodide is primed for cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce diverse aryl or alkynyl fragments. This capability is essential for generating libraries of compounds in the hit-to-lead optimization phase.[10]

• Bioisosteric Replacement: The carboxylic acid group is a common pharmacophore. Converting it to an ester or amide via its nucleophilic carboxylate intermediate can drastically alter a drug candidate's pharmacokinetic profile (ADME - Absorption, Distribution, Metabolism, and Excretion), potentially improving oral bioavailability or metabolic stability.[]

• Radiotracer Synthesis: The presence of a stable iodine atom makes this scaffold and its derivatives valuable precursors in the synthesis of radiotracers for imaging techniques like Positron Emission Tomography (PET) or Single-Photon Emission Computed Tomography (SPECT).[9]

By understanding and controlling the nucleophilicity of the carboxylate, medicinal chemists can precisely manipulate the structure of lead compounds to enhance their therapeutic potential and safety profiles.[]

Conclusion

The carboxylate of (Z)-3-iodoacrylic acid, formed under basic conditions, is a moderately effective nucleophile whose reactivity is tempered by resonance stabilization. While less potent than an alkoxide, its nucleophilicity is sufficient for key synthetic transformations such as O-alkylation and, in suitably designed substrates, intramolecular lactonization. A sophisticated understanding of the factors governing this reactivity—charge, resonance, solvent, and the potential for cationic suppression—allows researchers to wield this versatile building block with precision. This control is paramount in the fields of organic synthesis and drug development, where the ability to selectively functionalize complex molecules is a prerequisite for innovation and discovery.

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• Organic Syntheses. (n.d.). 1-Hepten-3-ol, 1-iodo-, (Z)- and (E)-.

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(Z)-3-Iodoacrylic Acid: A Theoretical Exploration of Molecular Stability

A Technical Guide for Researchers in Computational Chemistry and Drug Development

Foreword

(Z)-3-Iodoacrylic acid is a halogenated derivative of acrylic acid that presents a compelling subject for the study of molecular stability. The interaction of electronic effects, steric hindrance, and intermolecular forces within this molecule governs its reactivity and potential uses. As a fundamental component in organic synthesis and a prospective element in drug design, a detailed comprehension of its conformational and electronic stability is essential. This document offers a thorough guide to the theoretical calculation of (Z)-3-iodoacrylic acid's stability, utilizing contemporary computational chemistry methods to provide predictive insights into its behavior. This guide will explore the reasoning behind the selected methodologies, promoting a robust and self-validating computational approach.

Introduction: The Significance of Stability in (Z)-3-Iodoacrylic Acid

The stability of (Z)-3-iodoacrylic acid is a matter of practical importance, influencing its synthesis, storage, and reactivity. The cis positioning of a bulky iodine atom relative to the carboxylic acid group creates significant steric and electronic disturbances in the acrylic acid structure.[1][2][3][4] A clear understanding of this molecule's energetic characteristics is vital for predicting its tendency to isomerize to the (E)-isomer, its behavior in nucleophilic substitution reactions, and its capacity for specific intermolecular interactions like halogen bonding, which is an area of growing interest in drug development.[5][6][7][8][9]

This guide will concentrate on a comprehensive theoretical strategy, employing quantum mechanical calculations to examine the intrinsic electronic stability and intermolecular interactions that determine the behavior of (Z)-3-iodoacrylic acid in different settings.

Theoretical Framework: Selecting the Right Computational Tools

The selection of a suitable computational method is crucial for achieving accurate and relevant results. For a molecule such as (Z)-3-iodoacrylic acid, where electron correlation and relativistic effects (due to iodine) can be significant, the level of theory must be chosen with care.[10][11][12][13][14]

Density Functional Theory (DFT): The Workhorse of Computational Chemistry

Density Functional Theory (DFT) provides a good compromise between computational expense and accuracy for molecules of this size. The choice of an appropriate functional and basis set is key.

• Functionals: Hybrid functionals like B3LYP are often a good starting point. For molecules with heavy elements such as iodine, functionals designed to handle non-covalent interactions, like M06-2X or ωB97X-D, are highly recommended.[15][16][17][18][19][20] The latter includes empirical dispersion corrections, which are vital for accurately modeling van der Waals forces and potential halogen bonding.[20][21][22][23][24]

• Basis Sets: A double-zeta or triple-zeta quality basis set, such as 6-311+G(d,p), is generally necessary. For the iodine atom, it is essential to use a basis set that accounts for relativistic effects, often through effective core potentials (ECPs). The LANL2DZ basis set with its associated ECP is a common choice for heavier elements.

Modeling the Environment: The Role of Solvation

The stability of (Z)-3-iodoacrylic acid can be greatly affected by its environment. In the gas phase, intramolecular forces are dominant. In solution, however, interactions with solvent molecules can change the molecule's conformational preferences and electronic structure.

• Implicit Solvation Models: The Polarizable Continuum Model (PCM) is a widely used and efficient method for modeling bulk solvent effects.[25][26][27][28][29] This model treats the solvent as a continuous dielectric medium.

• Explicit Solvation Models: For a more detailed look at specific solute-solvent interactions, particularly hydrogen bonding with the carboxylic acid group, an explicit solvation model can be used. This involves including a few solvent molecules in the quantum mechanical calculation.

Computational Workflow: A Step-by-Step Protocol

The following protocol details a robust workflow for the theoretical study of (Z)-3-iodoacrylic acid's stability.

Caption: Workflow for analyzing intermolecular interactions in (Z)-3-iodoacrylic acid dimers.

Protocol 3: Dimer Binding Energy Calculation

• Construct Dimer: Build a dimer of (Z)-3-iodoacrylic acid, considering both hydrogen-bonded and halogen-bonded arrangements.

• Optimize Dimer Geometry: Perform a full geometry optimization of the dimer.

• Calculate Binding Energy: The binding energy is calculated as ΔE = E_dimer - 2 * E_monomer.

• Basis Set Superposition Error (BSSE) Correction: For an accurate binding energy, it is important to correct for the BSSE using the counterpoise correction method. [30][31][32][33]

Conclusion and Future Directions

The theoretical framework presented in this guide offers a thorough approach to understanding the stability of (Z)-3-iodoacrylic acid. By combining high-level DFT calculations with suitable solvation models and detailed analysis of molecular forces, researchers can gain valuable insights into the behavior of this molecule. [34]These computational findings can inform synthetic strategies, guide formulation in drug development, and deepen our understanding of molecular stability.

Future research could explore the excited-state properties of (Z)-3-iodoacrylic acid to understand its photostability. Molecular dynamics simulations could also be used to study the molecule's dynamic behavior in solution.

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (Z)-3-Iodoacrylic Acid

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling (Z)-3-Iodoacrylic acid. The following protocols are designed to ensure the safe handling, storage, and disposal of this compound, grounded in established safety principles and field-proven insights.

(Z)-3-Iodoacrylic acid is a valuable building block in organic synthesis, but its hazardous nature requires strict adherence to safety protocols. It is classified as a corrosive solid that can cause severe skin burns and eye damage. It is also harmful if swallowed, in contact with skin, or inhaled.[1][2] This guide will provide a self-validating system of protocols to mitigate these risks.

Hazard Assessment and Risk Mitigation

Understanding the specific hazards of (Z)-3-Iodoacrylic acid is the first step in safe handling. The primary risks are associated with its corrosivity and toxicity.

Hazard Identification:

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Corrosion	Danger	H314: Causes severe skin burns and eye damage.[1]
Acute Toxicity (Oral, Dermal, Inhalation)	Exclamation Mark	Warning	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

Risk Mitigation through Engineering Controls:

• Ventilation: All work with (Z)-3-Iodoacrylic acid, especially handling the solid or preparing solutions, must be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.[3][4]

• Designated Area: Establish a designated area within the laboratory for handling (Z)-3-Iodoacrylic acid. This area should be clearly marked and equipped with the necessary safety equipment.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5][6]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is your primary line of defense against exposure.

Recommended PPE for Handling (Z)-3-Iodoacrylic Acid:

Body Part	PPE Recommendation	Rationale
Eyes and Face	Chemical safety goggles and a full-face shield.[5][7]	Protects against splashes of solutions or contact with solid particles. A face shield provides an additional layer of protection for the entire face.
Hands	Chemical-resistant gloves (Nitrile or Neoprene).[8][9][10]	Nitrile and neoprene gloves offer good resistance to a range of chemicals, including corrosive acids.[9][10] Always inspect gloves for any signs of degradation or punctures before use.
Body	A chemical-resistant lab coat, fully buttoned.[8]	Protects skin from accidental spills.
Respiratory	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases may be necessary for large quantities or in situations where engineering controls are not sufficient.[7][8]	Protects against inhalation of harmful dust or vapors.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling (Z)-3-Iodoacrylic acid is crucial to prevent accidents.

Workflow for Handling (Z)-3-Iodoacrylic Acid:

Caption: Workflow for the safe handling of (Z)-3-Iodoacrylic acid.

Detailed Protocol:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment, including spatulas, weigh boats, glassware, and solvents.

• Handling the Solid:

  • Perform all manipulations of solid (Z)-3-Iodoacrylic acid within the fume hood to contain any dust.[4]

  • Use a plastic or glass weigh boat and a compatible spatula for weighing. Avoid creating dust.

• Preparing Solutions:

  • When dissolving, always add the solid (Z)-3-Iodoacrylic acid to the solvent slowly and with stirring.[4]

  • Be aware that dissolving corrosive solids in water can generate heat.[4] Use appropriate glassware and allow for cooling if necessary.

• Storage:

  • Store (Z)-3-Iodoacrylic acid in a tightly sealed container in a cool, dry, and dark place.

  • It should be stored in a designated corrosives cabinet, segregated from incompatible materials, especially bases.[3][11]

Emergency and Disposal Plan

Preparedness for emergencies and a clear disposal plan are non-negotiable aspects of laboratory safety.

Spill Management:

In the event of a spill, follow these steps:

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated, utilizing the fume hood if the spill is contained within it.

• Contain: For small spills, contain the material using an inert absorbent material like vermiculite or sand.[12][13]

• Neutralize: Cautiously neutralize the spill by applying a weak base such as sodium bicarbonate, starting from the outside and working inwards.[14][15] Use pH paper to confirm neutralization.

• Collect: Once neutralized, carefully scoop the material into a designated, labeled hazardous waste container.[12]

• Decontaminate: Clean the spill area thoroughly with soap and water.

First Aid Measures:

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[16] Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[16][17] Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[18] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2 ounces of water to drink.[19][20] Seek immediate medical attention.

Waste Disposal:

(Z)-3-Iodoacrylic acid is a halogenated organic compound and must be disposed of as hazardous waste.

• Segregation: Collect all waste containing (Z)-3-Iodoacrylic acid in a dedicated, clearly labeled, and sealed container. This waste stream must be kept separate from non-halogenated organic waste.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "(Z)-3-Iodoacrylic acid," and the associated hazards (Corrosive, Toxic).

• Disposal: Arrange for disposal through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.

By adhering to these protocols, researchers can safely handle (Z)-3-Iodoacrylic acid, minimizing risks to themselves and their colleagues, and ensuring a safe and productive research environment.

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